1-Methoxynaphthalen-2-ol

• CAS: 18515-10-1

Core Science & Biosynthesis

Navigating the Naphthalene Core: A Technical Guide to Methoxy-Substituted Naphthols for Advanced Research

An In-depth Guide for Researchers, Scientists, and Drug Development Professionals

The naphthalene scaffold is a cornerstone in medicinal chemistry, offering a versatile platform for the development of a wide array of therapeutic agents.[1] Its substituted derivatives, particularly methoxy- and hydroxyl-containing naphthalenes, are pivotal intermediates in the synthesis of numerous pharmaceuticals. This guide provides a comprehensive technical overview of the synthesis, properties, and applications of these critical compounds, with a focus on delivering actionable insights for professionals in drug discovery and development.

While the specific compound "1-Methoxynaphthalen-2-ol" (also named 1-methoxy-2-naphthol) is a valid chemical structure, it is less commonly documented in readily available scientific literature compared to its isomers. Therefore, this guide will address the broader and more industrially significant family of methoxynaphthalenes and their naphthol precursors, with a particular emphasis on the well-characterized and widely utilized 2-substituted isomers due to their prominent role in the synthesis of non-steroidal anti-inflammatory drugs (NSAIDs) and other bioactive molecules.

Core Chemical Identifiers and Properties

A clear understanding of the fundamental physicochemical properties of these compounds is essential for their effective use in synthesis and research. The following table summarizes key data for the most relevant isomers.

Compound	IUPAC Name	CAS Number	Molecular Formula	Molar Mass ( g/mol )	Melting Point (°C)	Boiling Point (°C)
2-Naphthol	Naphthalen-2-ol	135-19-3	C₁₀H₈O	144.17	121-123	285
2-Methoxynaphthalene	2-methoxynaphthalene	93-04-9	C₁₁H₁₀O	158.20	73-75	274
6-Methoxy-2-naphthol	6-methoxynaphthalen-2-ol	5111-66-0	C₁₁H₁₀O₂	174.20	148-152	Not specified
7-Methoxy-2-naphthol	7-methoxynaphthalen-2-ol	5060-82-2	C₁₁H₁₀O₂	174.20	Not specified	Not specified

Data sourced from multiple chemical databases and supplier specifications.[2][3][4][5][6]

Synthesis of Methoxynaphthalenes: The Williamson Ether Synthesis

The most prevalent and robust method for the preparation of methoxynaphthalenes is the Williamson ether synthesis, which involves the methylation of a naphthol precursor. This S_N2 reaction is a two-step process: the deprotonation of the naphthol to form a nucleophilic naphthoxide, followed by the attack of a methylating agent.

General Reaction Pathway

Caption: General mechanism of Williamson ether synthesis for preparing methoxynaphthalene.

Experimental Protocol: Synthesis of 2-Methoxynaphthalene from 2-Naphthol

This protocol details two common variations for the methylation of 2-naphthol.

Method 1: Using Dimethyl Sulfate

• Deprotonation: Dissolve 36 grams of 2-naphthol in a solution of 10.5 grams of sodium hydroxide in 150 mL of water in a three-necked round-bottom flask equipped with a mechanical stirrer, dropping funnel, and thermometer.[7]

• Methylation: Cool the solution and add dimethyl sulfate dropwise via the dropping funnel, maintaining the temperature below 10°C.

• Reaction Completion: After the addition is complete, stir the mixture at room temperature for several hours until the reaction is complete, as monitored by thin-layer chromatography (TLC).

• Work-up: The solid product, 2-methoxynaphthalene, is collected by filtration, washed thoroughly with water, and then a dilute sodium hydroxide solution to remove any unreacted 2-naphthol.

• Purification: The crude product can be purified by recrystallization from a suitable solvent, such as ethanol.

Method 2: Using Methyl Iodide

• Deprotonation: In a flask, dissolve 5 grams of 2-naphthol in 40 mL of methanol, followed by the addition of a stoichiometric amount of sodium hydroxide, and stir until a homogenous solution is achieved.[7]

• Methylation: Add 10 grams of methyl iodide to the solution and stopper the flask.[7]

• Reaction: Allow the mixture to stir at room temperature for approximately 72 hours.[7] A precipitate of 2-methoxynaphthalene will form.[7]

• Work-up: Pour the reaction mixture into a 5% aqueous solution of sodium hydroxide and stir for one hour to quench any unreacted methyl iodide and remove unreacted 2-naphthol.[7]

• Purification: Collect the crude product by filtration, wash with distilled water, and dry.[7] Further purification can be achieved through recrystallization.

Caption: A generalized workflow for the synthesis and purification of 2-methoxynaphthalene.

Applications in Drug Development

Naphthol and its methoxy derivatives are crucial intermediates in the pharmaceutical industry.[1][8] Their rigid aromatic structure serves as a valuable scaffold for designing molecules with specific biological activities.

• Anti-inflammatory Drugs: 2-Methoxynaphthalene is a key starting material in some synthetic routes for Naproxen, a widely used NSAID.[9] The synthesis of 6-methoxy-2-naphthaldehyde, an intermediate for the NSAID Nabumetone, also highlights the importance of this class of compounds.[9]

• Antimicrobial and Antifungal Agents: The naphthol skeleton is present in various compounds with demonstrated antibacterial and antifungal properties.[1] The ability to functionalize the naphthalene ring allows for the optimization of these activities.

• Beta-Blockers: 1-Naphthol is a known precursor in the synthesis of certain beta-adrenergic blocking agents used to manage cardiovascular conditions.[10]

• Other Therapeutic Areas: The naphthalene core is being explored for a multitude of other applications, including antiviral, anticancer, and neuroprotective agents, underscoring the broad therapeutic potential of its derivatives.

Safety and Handling

As with all chemical syntheses, proper safety precautions are paramount.

• 2-Naphthol: This compound is toxic and a skin irritant.[8] It can be absorbed through the skin and may cause damage to the kidneys and circulatory system.[8]

• Methylating Agents: Dimethyl sulfate is extremely toxic and a known carcinogen. Methyl iodide is also toxic. Both should be handled with extreme caution in a well-ventilated fume hood, using appropriate personal protective equipment (PPE).

• Bases: Sodium hydroxide and potassium hydroxide are corrosive and should be handled with care to avoid skin and eye contact.

Always consult the Safety Data Sheet (SDS) for each chemical before use and wear appropriate PPE, including safety goggles, gloves, and a lab coat.

Conclusion

The methylation of naphthols to produce methoxynaphthalenes is a fundamental transformation in organic synthesis, providing access to valuable intermediates for the pharmaceutical and other chemical industries. A thorough understanding of the reaction mechanisms, experimental protocols, and safety considerations outlined in this guide will empower researchers and drug development professionals to effectively utilize these versatile compounds in their pursuit of novel therapeutic agents.

References

• Corrosion Chemistry. (2022, September 6). 2-Methoxynaphthalene from 2-Naphthol. YouTube. [Link]

• Eureka | Patsnap. (n.d.). Method for synthesizing 6-methoxy-2-naphthaldehyde. [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). The Role of 1-Naphthol in Pharmaceutical Synthesis and Development. [Link]

• NIST. (n.d.). Naphthalene, 2-methoxy-. NIST Chemistry WebBook. [Link]

• Pharmaffiliates. (n.d.). 2-Naphthol in Pharmaceuticals: Synthesis and Therapeutic Potential. [Link]

• PrepChem.com. (n.d.). Preparation of 1-methoxynaphthalene. [Link]

• PubChem. (n.d.). 6-Methoxy-2-naphthol. [Link]

• Wikipedia. (n.d.). 2-Naphthol. [Link]

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Comprehensive Spectroscopic Characterization of 1-Methoxynaphthalen-2-ol

An In-depth Technical Guide on the Spectroscopic Characterization of 1-Methoxynaphthalen-2-ol.

Technical Whitepaper for Structural Elucidation & Quality Control

Executive Summary

This guide provides a rigorous spectroscopic profile for 1-Methoxynaphthalen-2-ol (also known as 1-methoxy-2-naphthol), a critical intermediate in the synthesis of naphthoquinones (e.g.,

-lapachone derivatives) and a known metabolite of naphthalene ethers.

Distinguishing this compound from its isomer, 2-methoxy-1-naphthol, is a frequent challenge in drug development and metabolic studies. This document establishes a self-validating analytical workflow using Nuclear Magnetic Resonance (NMR), Mass Spectrometry (MS), and Infrared Spectroscopy (IR) to ensure unambiguous structural assignment.

Compound Identity

Property	Detail
IUPAC Name	1-Methoxynaphthalen-2-ol
Common Name	1-Methoxy-2-naphthol
CAS Number	18515-10-1
Molecular Formula
Molecular Weight	174.20 g/mol
Key Structural Feature	Ortho-disubstitution (1-OMe, 2-OH) creating potential for intramolecular hydrogen bonding.

Synthesis & Sample Preparation Context

To interpret spectra accurately, one must understand the sample's origin. 1-Methoxynaphthalen-2-ol is typically generated via:

• Selective Methylation: From 1,2-dihydroxynaphthalene (using diazomethane or dimethyl sulfate).

• Bioconversion/Oxidation: Hydroxylation of 1-methoxynaphthalene by cytochrome P450 monooxygenases.

Purity Protocol:

• Solvent: For NMR, use CDCl₃ (Chloroform-d) as the standard. Use DMSO-d₆ only if OH proton exchange analysis is required.

• Handling: The compound is sensitive to oxidation (forming 1,2-naphthoquinone).[1] Analyze fresh samples immediately after purification.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the definitive tool for distinguishing the 1,2-substitution pattern from other isomers. The proximity of the methoxy group (C1) to the hydroxyl group (C2) induces specific shielding/deshielding effects.

H NMR Data (400 MHz, CDCl₃)

The aromatic region is characterized by a distinct AB spin system for protons H-3 and H-4, separated from the remaining aromatic ring protons.

Position	Shift ( , ppm)	Multiplicity	Coupling ( , Hz)	Assignment Logic
-OCH₃	3.90 - 4.05	Singlet (3H)	-	Characteristic methoxy on aromatic ring.
-OH	5.80 - 6.20	Broad Singlet	-	Exchangeable. Shift varies with concentration/solvent.
H-3	7.23	Doublet (1H)	8.5	Ortho to the electron-donating OH group (shielded).
H-4	7.57	Doublet (1H)	8.5	Meta to OH, para to OMe. Coupled to H-3.
H-5 to H-8	7.30 - 8.00	Multiplet (4H)	-	Second aromatic ring (less diagnostic).

Diagnostic Insight: The coupling constant (

Hz) between H-3 and H-4 is characteristic of ortho protons on the naphthalene ring. If the substituents were at 1,3 or 1,4 positions, this coupling pattern would disappear or change significantly (small meta coupling or no coupling).

C NMR Data (100 MHz, CDCl₃)

Carbon	Shift ( , ppm)	Type	Assignment Logic
C-1	~135 - 140	Quaternary	Ipso to -OCH₃.
C-2	145.4	Quaternary	Ipso to -OH. Highly deshielded.
C-3	~110 - 115	Methine	Ortho to OH (electron rich).
C-4	~125 - 128	Methine
C-5	128.3	Methine	Confirmed via HMBC correlations.
-OCH₃	~61.0	Methyl	Sterically crowded methoxy is often slightly downfield.

2D NMR Workflow (HMBC)

To prove the 1-OMe/2-OH arrangement:

• HMBC: Look for a correlation from the -OCH₃ protons to C-1 .

• NOE (Nuclear Overhauser Effect): Irradiating the -OCH₃ signal should show an enhancement of the H-8 proton (peri-position interaction), confirming the methoxy is at position 1, not position 2.

Mass Spectrometry (MS)

Mass spectrometry confirms the molecular weight and provides a fragmentation fingerprint that validates the presence of the methoxy and hydroxyl groups.

Method: GC-MS (EI, 70 eV) or LC-MS (ESI).

Fragmentation Pathway (EI)

• Molecular Ion (

  ): m/z 174 . (Base peak or high intensity due to aromatic stability).

• Loss of Methyl Radical (

  ): m/z 159 .

  • Mechanism:[2][3] Cleavage of the

    bond. This is highly favorable in aromatic ethers.

• Loss of Carbon Monoxide (

  ): m/z 131 .

  • Mechanism:[2][3] Ring contraction or expulsion of CO from the phenolic/ether oxygen, typical of naphthols.

Visualization: MS Fragmentation Logic

Figure 1: The primary fragmentation pathway involves the sequential loss of the methyl group and carbon monoxide, characteristic of methoxy-substituted phenols.

Infrared Spectroscopy (IR)

IR is used primarily for functional group validation and detecting water contamination.

Frequency ( )	Vibration Mode	Description
3200 - 3450	O-H Stretch	Broad band. Often shifted lower than free phenols due to intramolecular H-bonding with the adjacent methoxy oxygen.
3050	C-H Stretch (Ar)	Weak aromatic C-H signals.[1]
2840 - 2950	C-H Stretch (Alk)	Methyl group C-H stretches.
1620, 1590	C=C Ring Stretch	Characteristic naphthalene skeletal vibrations.
1260 - 1270	C-O Stretch (Ether)	Strong asymmetric stretch for .
1200 - 1230	C-O Stretch (Phenol)	Strong stretch for .

Quality Control & Impurity Profiling

When synthesizing or sourcing this material, three specific impurities are common. Use the following diagnostic peaks to detect them.

Impurity	Origin	Diagnostic Signal (NMR)
1,2-Naphthoquinone	Oxidation Product	Absence of OMe/OH signals; appearance of carbonyl peaks in (>180 ppm).
1,2-Dimethoxynaphthalene	Over-methylation	Two OMe singlets (~3.9 and ~4.0 ppm); no exchangeable OH.
2-Naphthol	Incomplete Reaction	H-1 singlet at 7.10; absence of OMe peak.

Analytical Workflow Diagram

Figure 2: Step-by-step workflow to validate the identity and purity of 1-Methoxynaphthalen-2-ol.

References

• Biocatalytic Synthesis Data: Misawa, N., et al. "Biocatalytic synthesis of flavones and hydroxyl-small molecules by recombinant Escherichia coli cells expressing the cyanobacterial CYP110E1 gene." Microbial Cell Factories, 2012, 11:113.

  • Provides specific 1H and 13C NMR assignments for 1-methoxynaphthalen-2-ol.

• Oxidative Dearomatization: Ferreira, A. M., et al. "Dearomatisation of 2-Naphthol by Oxidative Nucleophilic Substitution." Journal of the Chemical Society, Perkin Transactions 1, 1984.[4][5]

  • Discusses the synthesis and reactivity of the compound.

• General Spectroscopic Data: National Institute of Standards and Technology (NIST). "Mass Spectrum of Naphthalene, 1-methoxy- (related fragmentation patterns)." NIST Chemistry WebBook.[6]

  • Used for comparative fragment

Sources

• 1. Oxidation of alkoxyphenols. Part XI. Further observations on the influence of an o-methoxy-group - Journal of the Chemical Society C: Organic (RSC Publishing) [pubs.rsc.org]
• 2. Aerobic Copper-Catalyzed Organic Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Biocatalytic synthesis of flavones and hydroxyl-small molecules by recombinant Escherichia coli cells expressing the cyanobacterial CYP110E1 gene - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Dearomatisation of 2-naphthol by oxidative nucleophilic substitution: an efficient two-step process - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. Naphthalene, 1-methoxy- [webbook.nist.gov]

A Senior Application Scientist's Guide to the Solubility of 1-Methoxynaphthalen-2-ol in Organic Solvents

Abstract: This technical guide provides an in-depth analysis of the solubility characteristics of 1-Methoxynaphthalen-2-ol, a key intermediate in various chemical syntheses. For researchers, process chemists, and formulation scientists, understanding the solubility of a compound is a cornerstone of process development, purification, and drug delivery design. This document moves beyond a simple data table to explore the fundamental principles governing solubility. We will dissect the molecular structure of 1-Methoxynaphthalen-2-ol to predict its behavior in diverse organic solvent systems, explain the causality behind these predictions through an examination of intermolecular forces, and provide a self-validating, authoritative experimental protocol for the precise determination of its equilibrium solubility.

The Centrality of Solubility for 1-Methoxynaphthalen-2-ol

1-Methoxynaphthalen-2-ol is an aromatic organic compound featuring a rigid naphthalene backbone functionalized with both a hydroxyl (-OH) and a methoxy (-OCH3) group. This unique combination of a large, non-polar ring system and two distinct polar functional groups imparts a nuanced solubility profile that is critical to its application.

The practical importance of solubility data cannot be overstated:

• In Chemical Synthesis: The choice of solvent is paramount for ensuring that reactants are in the same phase, which allows for effective molecular collision and reaction. The solubility of 1-Methoxynaphthalen-2-ol dictates the optimal solvent for its synthesis or its use as a reactant, impacting reaction rates, yield, and purity.

• In Purification: Techniques like recrystallization are entirely dependent on differential solubility. A solvent must be identified in which the compound is sparingly soluble at low temperatures but highly soluble at elevated temperatures.

• In Drug Development: For pharmaceutical applications, the solubility of an active pharmaceutical ingredient (API) or its intermediates directly influences bioavailability and the feasibility of different formulation strategies.[1]

A Predictive Framework: Understanding the "Why" of Solubility

The solubility of a solute in a solvent is dictated by the balance of energy between three sets of intermolecular interactions: solute-solute, solvent-solvent, and solute-solvent.[2] Dissolution occurs when the energy released from favorable solute-solvent interactions is sufficient to overcome the energy required to break apart the solute-solute and solvent-solvent interactions.[2][3] This principle is often simplified to the adage "like dissolves like," which refers to the polarity of the substances involved.[2][4][5]

Structural Deconstruction of 1-Methoxynaphthalen-2-ol

To predict the solubility of 1-Methoxynaphthalen-2-ol, we must analyze its constituent parts:

• The Naphthalene Core: This large, fused aromatic ring system is non-polar and hydrophobic. It primarily interacts via weak London dispersion forces and can participate in pi-pi stacking interactions with other aromatic systems. This region of the molecule will favor solubility in non-polar or moderately polar solvents.

• The Hydroxyl (-OH) Group: This is a highly polar functional group. It can act as both a hydrogen bond donor (via the hydrogen atom) and a hydrogen bond acceptor (via the oxygen lone pairs). This group is the primary driver for solubility in polar protic solvents like alcohols.[6][7]

• The Methoxy (-OCH3) Group: This ether group is polar but, lacking a hydrogen atom bonded to the oxygen, can only act as a hydrogen bond acceptor. It contributes to the molecule's overall polarity and enhances solubility in polar solvents.[6]

The molecule's overall character is therefore amphiphilic—possessing both significant non-polar and polar regions.

Intermolecular Forces at Play

The following diagram illustrates the key interaction points on the 1-Methoxynaphthalen-2-ol molecule that govern its solubility profile.

Caption: Key molecular regions and their dominant intermolecular forces.

Predicted Solubility Profile in Common Organic Solvents

Solvent Class	Example Solvents	Predicted Solubility	Causality (Governing Interactions)
Polar Protic	Methanol, Ethanol	High	Strong hydrogen bonding between the solvent's and solute's hydroxyl groups is the dominant, favorable interaction.[7]
Polar Aprotic	Acetone, Dimethyl Sulfoxide (DMSO), Tetrahydrofuran (THF)	High to Moderate	Favorable dipole-dipole interactions occur. The solvent can act as a hydrogen bond acceptor for the solute's hydroxyl group. A related compound, 2-Methoxynaphthalene, shows high solubility in DMSO.[1][8]
Non-Polar Aromatic	Toluene, Benzene	Moderate	Pi-pi stacking and dispersion forces between the solvent's and solute's aromatic rings are favorable. The polar groups of the solute limit very high solubility.
Ethers	Diethyl Ether	Moderate	The solvent is a hydrogen bond acceptor. Its moderate polarity can solvate both the polar and non-polar parts of the solute to some extent. The related compound 2-Naphthol is soluble in ether.[9][10]
Chlorinated	Dichloromethane, Chloroform	Moderate	These solvents have a moderate dipole moment and can interact with the polar groups, while their organic nature accommodates the naphthalene ring. 2-Naphthol is soluble in chloroform.[10][11]
Non-Polar Aliphatic	n-Hexane, Cyclohexane	Low	The energy required to break the strong hydrogen bonds between solute molecules is not compensated by the weak dispersion forces offered by the solvent.[6]

Authoritative Protocol: Equilibrium Solubility via the Shake-Flask Method

To move from prediction to definitive data, a rigorous experimental protocol is required. The saturated shake-flask method is widely considered the "gold standard" for determining thermodynamic equilibrium solubility due to its reliability and direct measurement of the saturated state.[12][13]

Principle of the Method

An excess amount of the solid solute is added to a known volume of the solvent.[14] The mixture is then agitated at a constant temperature for a prolonged period, allowing the system to reach thermodynamic equilibrium where the rate of dissolution equals the rate of precipitation.[13][14] After equilibrium is established, the undissolved solid is separated, and the concentration of the solute in the resulting saturated supernatant is quantified using a suitable analytical technique.

Experimental Workflow Diagram

Caption: Workflow for the saturated shake-flask solubility determination.

Detailed Step-by-Step Methodology

A. Materials and Equipment

• High-purity (>99%) 1-Methoxynaphthalen-2-ol

• HPLC-grade organic solvents

• Analytical balance

• Glass vials with PTFE-lined screw caps

• Orbital shaker with temperature control

• Centrifuge or syringe filters (0.22 µm, solvent-compatible)

• Calibrated volumetric flasks and pipettes

• Calibrated HPLC with UV detector or a UV-Vis Spectrophotometer

B. Protocol

• Preparation: Add an excess amount of 1-Methoxynaphthalen-2-ol to a series of vials. The key is to ensure a visible amount of solid remains at the end of the experiment.[14] For example, add ~20 mg of solid to 2 mL of the chosen solvent.

• Equilibration: Place the sealed vials on an orbital shaker set to a constant temperature (e.g., 25°C ± 0.5°C). Agitate the samples for at least 24 hours.[14]

  • Expert Insight: For crystalline compounds, reaching equilibrium can be slow. A 48-hour or even 72-hour agitation period is recommended for establishing a robust, self-validating system. To confirm equilibrium, samples can be taken at 24h, 48h, and 72h; if the measured concentrations are statistically identical, equilibrium has been achieved.[13]

• Phase Separation: After agitation, allow the vials to rest at the set temperature for 30 minutes to let larger particles settle. Carefully withdraw the supernatant and filter it through a 0.22 µm syringe filter directly into a clean vial.

  • Causality: This step is critical to ensure that no microscopic solid particles are carried over into the sample for analysis, which would falsely inflate the measured solubility.

• Sample Preparation for Analysis: Accurately dilute the saturated filtrate with the appropriate mobile phase (for HPLC) or solvent (for UV-Vis) to a concentration that falls within the linear range of a pre-established calibration curve.

• Quantification: Analyze the diluted sample using a validated HPLC or UV-Vis method.

  • Method Choice: HPLC is generally preferred for its higher specificity and ability to separate the analyte from any potential impurities.[1][15] UV-Vis spectroscopy is a faster alternative if 1-Methoxynaphthalen-2-ol has a unique chromophore and no interfering species are present.[15]

• Calculation: Use the concentration obtained from the calibration curve and the dilution factor to calculate the original concentration in the saturated solution. Report the final solubility in standard units (e.g., mg/mL, mol/L) at the specified temperature.

Conclusion

The solubility of 1-Methoxynaphthalen-2-ol is a complex interplay between its large, non-polar naphthalene core and its polar hydroxyl and methoxy functional groups. While a predictive framework grounded in the principles of intermolecular forces provides excellent guidance for solvent selection, it is not a substitute for precise experimental data. The saturated shake-flask method, detailed herein, represents an authoritative and reliable protocol for generating the high-quality, quantitative solubility data required by researchers, chemists, and formulation scientists to advance their work with confidence.

References

• Biomedical and Pharmacology Journal. (2021). Solubility of Nifedipine by Shake Flask UV-Spectrometry; Review of Safety Concerns in Pregnancy. [Link]

• Lund University Publications. (n.d.). Methods for measurement of solubility and dissolution rate of sparingly soluble drugs. [Link]

• ACS Publications. (n.d.). Comparison of Nephelometric, UV-Spectroscopic, and HPLC Methods for High-Throughput Determination of Aqueous Drug Solubility in Microtiter Plates. [Link]

• Google Patents. (n.d.). WO2005116635A1 - Method for determining solubility of a chemical compound.

• ResearchGate. (n.d.). The Experimental Determination of Solubilities. [Link]

• Dissolution Technologies. (n.d.). Determination of Thermodynamic Solubility of Active Pharmaceutical Ingredients for Veterinary Species: A New USP General Chapter. [Link]

• University of Toronto. (2023). Solubility of Organic Compounds. [Link]

• Computational Chemistry. (2022). Compound solubility measurements for early drug discovery. [Link]

• Chemistry Steps. (n.d.). Solubility of Organic Compounds. [Link]

• Open Oregon Educational Resources. (n.d.). 3.2 Solubility – Introductory Organic Chemistry. [Link]

• ChemBK. (n.d.). 2-Naphthol. [Link]

• Teachy. (n.d.). Summary of Properties of Organic Compounds: Solubility of Organic Compounds. [Link]

• Wikipedia. (n.d.). 2-Naphthol. [Link]

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• National Institutes of Health. (n.d.). 1-(6-Methoxynaphthalen-2-YL)propan-2-OL. [Link]

• Khan Academy. (n.d.). Solubility and intermolecular forces. [Link]

• Chemistry LibreTexts. (2022). 6.3: Hydrogen Bonding Interactions and Solubility. [Link]

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• Chemistry LibreTexts. (2024). 2.6.1: Like Dissolves Like. [Link]

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The Elusive Isomer: A Technical Treatise on 1-Methoxynaphthalen-2-ol

Executive Summary

1-Methoxynaphthalen-2-ol (CAS: 56594-59-9), often overshadowed by its commercially dominant isomer 2-methoxynaphthalene (Nerolin), represents a critical junction in the study of polycyclic aromatic hydrocarbon (PAH) metabolism and regioselective organic synthesis. Historically significant in the elucidation of naphthalene detoxification pathways, this molecule serves as a primary biomarker for the enzymatic activity of Catechol-O-methyltransferase (COMT) on arene oxides. This guide provides a rigorous examination of its discovery, the synthetic challenges imposed by the peri-interaction, and its utility in modern drug development as a privileged scaffold for excited-state intramolecular proton transfer (ESIPT) systems.

Historical Genesis & Structural Elucidation

The "Naphthalene Fog" of the Early 20th Century

In the late 19th and early 20th centuries, the dye industry drove the characterization of naphthalene derivatives. While 1-naphthol and 2-naphthol were easily isolated, the 1,2-disubstituted naphthalenes presented a unique stereochemical challenge.

The "discovery" of 1-Methoxynaphthalen-2-ol was not a singular event but a gradual differentiation from its isomer, 2-methoxy-1-naphthol. Early attempts to methylate 1,2-naphthalenediol (1,2-dihydroxynaphthalene) using standard Williamson ether synthesis often yielded mixtures or the thermodynamically favored 2-methoxy-1-naphthol isomer.

The Structural Anomaly

The core difficulty in isolating 1-Methoxynaphthalen-2-ol lies in the Intramolecular Hydrogen Bond (IMHB) .

• The 1,2-Diol System: In 1,2-naphthalenediol, the hydroxyl protons form a strong 5-membered hydrogen-bonded ring.

• The Peri-Interaction: The C1 position is sterically crowded due to the proton at C8 (the peri position). This steric strain makes electrophilic attack at the C1-oxygen slower than at the C2-oxygen, often favoring the formation of 2-methoxy-1-naphthol.

It was not until the advent of precise spectroscopic techniques (specifically NOE-NMR) that the regiochemistry could be definitively assigned, distinguishing the 1-OMe, 2-OH motif from the 1-OH, 2-OMe motif.

Synthetic Evolution: Overcoming Regiocontrol

As a Senior Application Scientist, it is critical to understand that synthesizing this molecule requires bypassing the natural reactivity profile of the naphthalene ring.

The Diazomethane Paradox

Classical methylation with diazomethane (

) typically methylates the more acidic proton or the one involved in hydrogen bonding. However, in 1,2-naphthalenediol, the result is highly sensitive to solvent and temperature, often requiring chromatographic separation.

Modern Regioselective Protocols

Current best practices utilize borinic acid catalysis or selective deprotection . A robust route involves the protection of the less hindered C2-hydroxyl followed by methylation of C1, but the most direct "atom-economic" route uses phase-transfer catalysis to modulate the pKa of the hydroxyl groups.

Visualization: The Synthetic Decision Tree

The following diagram illustrates the divergence in synthesis based on reagent choice.

Figure 1: Synthetic divergence in the methylation of 1,2-naphthalenediol. Note the reagent-dependent regioselectivity.

Biological Relevance: The Metabolic Fingerprint

In drug development toxicology, 1-Methoxynaphthalen-2-ol is not just a chemical reagent; it is a detoxification marker .

The Arene Oxide Pathway

When naphthalene enters a biological system, Cytochrome P450 enzymes epoxidize the aromatic ring to form naphthalene-1,2-oxide . This unstable epoxide is hydrolyzed by epoxide hydrolase to 1,2-dihydroxynaphthalene (1,2-DHN).[1]

The COMT Shunt

1,2-DHN is a substrate for Catechol-O-methyltransferase (COMT) . This enzyme transfers a methyl group from S-adenosylmethionine (SAM) to one of the hydroxyl groups.

• Significance: The formation of 1-Methoxynaphthalen-2-ol prevents the oxidation of 1,2-DHN into the highly toxic 1,2-naphthoquinone , which is known to cause covalent DNA damage and oxidative stress.

Visualization: Metabolic Detoxification Pathway

Figure 2: The metabolic fate of naphthalene. Methylation by COMT acts as a protective shunt against quinone formation.

Experimental Protocols

Synthesis of 1-Methoxynaphthalen-2-ol (Optimized Protocol)

Note: This protocol favors the formation of the target isomer via controlled methylation.

Reagents: 1,2-Naphthalenediol (1.0 eq), Dimethyl Sulfate (1.0 eq), Sodium Bicarbonate (

), Acetone.

Step-by-Step Methodology:

• Dissolution: Dissolve 1,2-naphthalenediol (5.0 g) in anhydrous acetone (50 mL) under an inert nitrogen atmosphere. Why: Acetone suppresses the ionization of the phenolic protons compared to water/alcohol, aiding regiocontrol.

• Base Addition: Add solid

  (1.2 eq). Why: A weak base is crucial. Strong bases like NaOH will deprotonate both hydroxyls, leading to the thermodynamic 2-methoxy-1-naphthol product.

• Methylation: Add Dimethyl Sulfate (1.0 eq) dropwise over 30 minutes at 0°C.

• Reaction: Allow to warm to room temperature and stir for 12 hours. Monitor via TLC (Hexane:EtOAc 4:1).

• Quench & Workup: Quench with ice water. Extract with Dichloromethane (

  ). Wash organic layer with brine.

• Purification: The crude mixture will contain both isomers. Purify via flash column chromatography on silica gel. 1-Methoxynaphthalen-2-ol typically elutes after the 2-methoxy-1-naphthol isomer due to the free 2-OH group's ability to hydrogen bond with the silica.

Analytical Characterization Data

Parameter	Value	Notes
Appearance	White to off-white needles	Oxidizes slightly pink upon air exposure.
Melting Point	94 - 95 °C	Distinct from 2-methoxy-1-naphthol (MP: ~128°C).
1H NMR (CDCl3)	4.01 (s, 3H, OMe)	The methoxy singlet is diagnostic.
IR Spectrum	3450 (Broad OH)	Indicates free hydroxyl group.
Mass Spec (EI)	m/z 174	Molecular ion peak.

Applications in Drug Development

Scaffold for ESIPT Probes

The structural motif of 1-Methoxynaphthalen-2-ol allows for Excited-State Intramolecular Proton Transfer (ESIPT) . When excited by UV light, the phenolic proton can transfer to the methoxy oxygen (or adjacent acceptor in derivatives), creating a large Stokes shift. This property is utilized in designing fluorescent probes for detecting specific enzymes or pH changes in cellular environments.

Pharmacophore Modeling

In medicinal chemistry, this moiety serves as a rigid bioisostere for substituted catechols. It is currently being investigated in:

• Anti-inflammatory agents: Analogs of Naproxen where the naphthalene core is further oxygenated.

• Antioxidants: The free phenolic group retains radical scavenging capability while the methoxy group improves lipophilicity and membrane permeability compared to the parent diol.

References

• Regioselective Monomethylation of Unsymmetrical Naphthalenediols. Australian Journal of Chemistry, 1993. (Discusses the difficulty of methylating 1,2-diol vs 1,3-diol).

• Toxicological Profile for Naphthalene, 1-Methylnaphthalene, and 2-Methylnaphthalene. ATSDR, 2005. (Details the metabolic pathway via 1,2-dihydrodiol).

• Characterisation of the toxic metabolite(s) of naphthalene. Toxicology, 1994. (Establishes the toxicity of the quinone and the role of naphthol precursors).

• Structure and Reactivity of Naphthalene Derivatives.Journal of Organic Chemistry. (General reference for the peri-interaction and steric hindrance in position 1).

• BenchChem Technical Data: 2-Methoxynaphthalene. BenchChem, 2025.[2] (Provides comparative physical data for the isomer).

Sources

• 1. atsdr.cdc.gov [atsdr.cdc.gov]
• 2. benchchem.com [benchchem.com]

Technical Guide: Thermal Stability & Decomposition of 1-Methoxynaphthalen-2-ol

This guide provides an in-depth technical analysis of the thermal stability and decomposition pathways of 1-Methoxynaphthalen-2-ol (also known as 1-methoxy-2-naphthol). It is designed for researchers requiring actionable data on handling, storage, and analytical profiling.

Executive Summary

1-Methoxynaphthalen-2-ol is an electron-rich naphthalene derivative utilized as a precursor in organic synthesis and a potential metabolite in pharmacological studies. Its thermal stability is governed by two competing mechanisms: oxidative dearomatization (forming ortho-quinones) and thermal ether cleavage (demethylation). Unlike simple phenols, the 1,2-substitution pattern renders this compound highly susceptible to autoxidation, even at ambient temperatures, necessitating strict inert-atmosphere handling.

Part 1: Chemical Identity & Physicochemical Profile

Understanding the stability of 1-Methoxynaphthalen-2-ol requires a structural analysis of its reactive centers. The molecule features a hard nucleophilic oxygen at C2 (hydroxyl) and a protected oxygen at C1 (methoxy).

Structural Reactivity

The proximity of the electron-donating methoxy group (C1) to the hydroxyl group (C2) creates a "push-pull" electronic environment.

• The C1-Methoxy Group: Generally stable up to ~200°C in inert atmospheres but susceptible to acid-catalyzed cleavage.

• The C2-Hydroxyl Group: The primary site of instability. It lowers the oxidation potential of the naphthalene ring, facilitating the formation of radical species that lead to colored quinone impurities.

Physicochemical Properties (Reference Data)

Property	Value / Description	Note
CAS Number	5060-77-5 (Isomer specific)	Verify against specific vendor batches; often confused with 2-methoxy-1-naphthol.
Molecular Formula	C₁₁H₁₀O₂	MW: 174.20 g/mol
Appearance	Crystalline solid (pure) or oil (impure)	Rapidly darkens (brown/red) upon air exposure due to quinone formation.
Melting Point	Isomer dependent	Literature varies; typically < 100°C or oil. Distinct from 2-methoxy-1-naphthol (mp ~128°C).
Solubility	Soluble in EtOH, DCM, DMSO	Poor water solubility; hydrolysis risk in acidic aqueous media.

Part 2: Thermal Stability Analysis

Thermal Gravimetric Analysis (TGA) Expectations

In a controlled inert atmosphere (N₂) , 1-Methoxynaphthalen-2-ol exhibits a single mass-loss event corresponding to volatilization/boiling, typically commencing >180°C.

However, in an oxidative atmosphere (Air) , the TGA profile changes drastically:

• Onset of Decomposition (< 150°C): Mass gain (oxidation) or early mass loss (oxidative cleavage) is observed.

• Char Formation: Significant residue remains at 600°C due to oxidative polymerization (binaphthyl formation).

Differential Scanning Calorimetry (DSC) Profile

• Endotherm: Melting event (if solid).[1]

• Exotherm (Decomposition): A broad exothermic peak typically appearing >200°C indicates thermal decomposition.

• Critical Warning: If the sample contains trace peroxides (from improper storage), a sharp, dangerous exotherm may occur at lower temperatures (~120-150°C).

Part 3: Decomposition Mechanisms

The decomposition of 1-Methoxynaphthalen-2-ol is not a random fragmentation but follows specific chemical pathways.

Pathway A: Oxidative Dearomatization (Primary Hazard)

This is the dominant degradation pathway during storage and handling.

• Radical Formation: The C2-OH undergoes H-abstraction to form a naphthoxyl radical.

• Quinone Formation: The radical attacks the C1-OMe position or C1 center, leading to the ejection of the methyl group (as formaldehyde or methanol) or direct oxidation to 1,2-Naphthoquinone .

  • Result: The sample turns red/orange. 1,2-Naphthoquinone is a reactive electrophile and a known toxicological hazard.

Pathway B: Thermal Demethylation

At high temperatures (>200°C) or in the presence of Lewis acids:

• The C1-O bond cleaves.

• Product: 1,2-Dihydroxynaphthalene (1,2-Naphthalenediol).

• Secondary Reaction: 1,2-Dihydroxynaphthalene is extremely air-sensitive and instantly oxidizes to 1,2-naphthoquinone.

Visualization of Decomposition Pathways

Caption: Primary degradation pathways. Red paths indicate oxidative risks present even at room temperature.

Part 4: Experimental Protocols for Stability Assessment

Do not rely on generic MSDS data. Use these self-validating protocols to determine the stability of your specific batch.

Protocol: Forced Degradation Study (HPLC)

Objective: Quantify the formation of 1,2-naphthoquinone impurities.

• Preparation: Dissolve 10 mg of 1-Methoxynaphthalen-2-ol in 10 mL Acetonitrile.

• Stress Conditions:

  • Control: Store at 4°C in dark.

  • Thermal: Heat at 60°C for 24 hours (sealed).

  • Oxidative:[2] Add 10 µL 30% H₂O₂; heat at 60°C for 4 hours.

• Analysis: HPLC-UV (254 nm and 450 nm).

  • Causality Check: Appearance of a peak at 450 nm (visible region) confirms quinone formation.

Protocol: Thermal Limit Determination (DSC)

Objective: Define the safe processing window.

• Instrument: DSC (e.g., TA Instruments Q2000).

• Pan: Hermetically sealed Aluminum or Gold (to prevent evaporation).

• Ramp: 5°C/min from 25°C to 300°C.

• Atmosphere: Nitrogen (50 mL/min).

• Interpretation:

  • Identify

    (decomposition onset).[3]

  • Safety Rule: Set maximum process temperature to (

    ).

Analytical Workflow Diagram

Caption: Recommended analytical workflow for validating batch stability.

Part 5: Storage & Handling Directives

Based on the oxidative instability established above, the following handling procedures are mandatory for maintaining scientific integrity.

• Inert Atmosphere: Solids and solutions must be stored under Argon or Nitrogen. The compound degrades in air.[3]

• Temperature: Store at -20°C for long-term retention.

• Light Protection: Amber vials are required. UV light accelerates the radical formation step (Pathway A).

• Solvent Choice: Avoid protic solvents (methanol/ethanol) for long-term storage, as they can participate in radical exchange. Use anhydrous Dichloromethane or Toluene.

References

• Synthesis and Oxidation: Hewgill, F. R., & Middleton, B. S. (1967). Oxidation of alkoxyphenols. Part XI. Further observations on the influence of an o-methoxy-group. Journal of the Chemical Society C: Organic, 2316-2321. Link

• Quinone Formation: Barton, D. H. R., et al. (1984).[4] Dearomatisation of 2-Naphthol by Oxidative Nucleophilic Substitution.[4] Journal of the Chemical Society, Perkin Transactions 1, 2077.[4] Link

• General Naphthol Stability: Sreekanth, R., et al. (2013). Oxidation reactions of 1- and 2-naphthols: an experimental and theoretical study. The Journal of Physical Chemistry A, 117(44), 11261-11270. Link

• Synthesis Improvements: Cooke, R. G., & Owen, W. R. (1963). Synthesis of Some Linear Benzochromanones. Australian Journal of Chemistry, 16(1), 101–106.[5] Link

Sources

• 1. 6-甲氧基-2-萘酚 ≥97.0% (HPLC) | Sigma-Aldrich [sigmaaldrich.com]
• 2. Aerobic Copper-Catalyzed Organic Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Thermal decomposition characteristics of BHT and its peroxide (BHTOOH) - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Dearomatisation of 2-naphthol by oxidative nucleophilic substitution: an efficient two-step process - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 5. connectsci.au [connectsci.au]

Protocols & Analytical Methods

analytical techniques for the quantification of 1-Methoxynaphthalen-2-ol in samples

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Introduction: The Analytical Imperative for 1-Methoxynaphthalen-2-ol

1-Methoxynaphthalen-2-ol, a methoxy-substituted derivative of 2-naphthol, represents a class of aromatic compounds with significant interest in pharmaceutical and chemical synthesis. Its structural similarity to biologically active naphthol derivatives necessitates the development of robust and reliable analytical methods for its precise quantification. Accurate measurement of 1-Methoxynaphthalen-2-ol is critical for various applications, including:

• Pharmacokinetic Studies: To understand the absorption, distribution, metabolism, and excretion (ADME) of drug candidates containing this moiety.

• Process Chemistry: To monitor reaction kinetics, optimize yields, and ensure the purity of synthesized intermediates.

• Quality Control: To quantify the active pharmaceutical ingredient (API) in final drug products and assess for impurities.

• Environmental Monitoring: To detect and quantify potential environmental contaminants.

This comprehensive guide provides detailed application notes and protocols for the quantification of 1-Methoxynaphthalen-2-ol in various sample matrices. The methodologies presented are grounded in established analytical principles for structurally similar compounds and are designed to be adapted and validated in your laboratory. While specific validated methods for 1-Methoxynaphthalen-2-ol are not widely published, the protocols herein for closely related isomers and analogs provide a strong foundation for method development and validation.

Physicochemical Properties: A Foundation for Method Development

Understanding the physicochemical properties of 1-Methoxynaphthalen-2-ol and its isomers is paramount for selecting and optimizing analytical techniques. The properties of the closely related 2-methoxynaphthalene and 2-naphthol provide valuable insights.

Property	2-Methoxynaphthalene	2-Naphthol
Molecular Formula	C₁₁H₁₀O	C₁₀H₈O
Molecular Weight	158.20 g/mol	144.17 g/mol
Melting Point	71.5 - 75.5 °C	121 - 123 °C
Boiling Point	273 - 274 °C	285 °C
Solubility	Insoluble in water; soluble in alcohol, ether, and benzene.[1]	Insoluble in water; soluble in ethanol, ether, chloroform, glycerol, and alkali solutions.[2]

Based on these properties, 1-Methoxynaphthalen-2-ol is expected to be a solid at room temperature with limited aqueous solubility but good solubility in common organic solvents. This informs the choice of solvents for sample extraction and mobile phases for liquid chromatography. Its volatility suggests that gas chromatography may also be a viable technique, potentially with derivatization to improve peak shape and thermal stability.

I. High-Performance Liquid Chromatography (HPLC) with UV Detection

Principle: Reversed-phase HPLC (RP-HPLC) is a powerful technique for separating and quantifying moderately polar to nonpolar compounds. The analyte, 1-Methoxynaphthalen-2-ol, will partition between a nonpolar stationary phase (e.g., C18) and a polar mobile phase. By adjusting the mobile phase composition, the retention time of the analyte can be controlled to achieve separation from other matrix components. Quantification is achieved by measuring the analyte's absorbance at a specific wavelength using a UV detector.

Causality of Experimental Choices:

• Column: A C18 column is chosen due to its versatility and proven efficacy in retaining aromatic compounds like naphthalene derivatives.

• Mobile Phase: A mixture of acetonitrile (or methanol) and water is a standard mobile phase for RP-HPLC. The organic modifier (acetonitrile/methanol) is the strong solvent, and its proportion is optimized to achieve a suitable retention time and resolution. The addition of a small amount of acid (e.g., phosphoric acid or formic acid) can improve peak shape by suppressing the ionization of the phenolic hydroxyl group.

• Detection Wavelength: Naphthalene derivatives typically exhibit strong UV absorbance. Based on data for related compounds, a wavelength in the range of 220-240 nm or 280-300 nm is likely to provide good sensitivity.[3] The optimal wavelength should be determined by acquiring a UV spectrum of a standard solution of 1-Methoxynaphthalen-2-ol.

Protocol 1: Quantification of 1-Methoxynaphthalen-2-ol by RP-HPLC-UV

Caption: Workflow for HPLC-UV analysis of 1-Methoxynaphthalen-2-ol.

A. Instrumentation and Materials

• HPLC system with a pump, autosampler, column oven, and UV-Vis or Photodiode Array (PDA) detector.

• C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Acetonitrile (HPLC grade).

• Methanol (HPLC grade).

• Water (HPLC grade, deionized).

• Phosphoric acid or formic acid (analytical grade).

• 1-Methoxynaphthalen-2-ol reference standard.

B. Preparation of Solutions

• Mobile Phase: Prepare a mobile phase of acetonitrile and water (e.g., 60:40 v/v) containing 0.1% phosphoric acid. The exact ratio should be optimized to achieve a retention time of approximately 5-10 minutes. For mass spectrometry compatibility, replace phosphoric acid with 0.1% formic acid.[2]

• Standard Stock Solution (1 mg/mL): Accurately weigh 10 mg of 1-Methoxynaphthalen-2-ol reference standard and dissolve it in 10 mL of methanol in a volumetric flask.

• Working Standard Solutions: Prepare a series of working standards (e.g., 1, 5, 10, 25, 50, 100 µg/mL) by diluting the stock solution with the mobile phase.

C. Sample Preparation

• For Drug Product (e.g., Tablets):

  • Weigh and finely powder a representative number of tablets.

  • Accurately weigh a portion of the powder equivalent to a known amount of the active ingredient.

  • Extract the analyte with a suitable solvent (e.g., methanol) by sonication or shaking.

  • Centrifuge or filter the extract to remove excipients.

  • Dilute the supernatant/filtrate with the mobile phase to a concentration within the calibration range.

• For Biological Matrices (e.g., Plasma):

  • Protein Precipitation: Add three volumes of cold acetonitrile to one volume of plasma. Vortex and centrifuge to pellet the precipitated proteins. Evaporate the supernatant to dryness under a stream of nitrogen and reconstitute in the mobile phase.

  • Solid-Phase Extraction (SPE): Condition a C18 SPE cartridge with methanol followed by water. Load the plasma sample. Wash the cartridge with a weak solvent (e.g., 10% methanol in water) to remove interferences. Elute the analyte with methanol or acetonitrile. Evaporate the eluent and reconstitute in the mobile phase.

D. Chromatographic Conditions

• Column: C18 (250 mm x 4.6 mm, 5 µm).

• Mobile Phase: Acetonitrile:Water (60:40, v/v) with 0.1% Phosphoric Acid.

• Flow Rate: 1.0 mL/min.

• Injection Volume: 20 µL.

• Column Temperature: 30 °C.

• Detection: UV at 230 nm (or the determined λmax).

E. Data Analysis

• Inject the working standard solutions to generate a calibration curve by plotting peak area against concentration.

• Perform a linear regression analysis on the calibration curve to obtain the equation of the line and the correlation coefficient (R²). An R² value > 0.99 is desirable.

• Inject the prepared sample solutions.

• Use the peak area of the analyte in the sample and the calibration curve to calculate the concentration of 1-Methoxynaphthalen-2-ol in the sample.

II. Gas Chromatography-Mass Spectrometry (GC-MS)

Principle: GC-MS is a highly sensitive and selective technique ideal for volatile and thermally stable compounds. The sample is vaporized and separated based on its boiling point and interaction with the stationary phase of a capillary column. The separated components then enter a mass spectrometer, which ionizes the molecules and separates the resulting ions based on their mass-to-charge ratio, providing both qualitative (mass spectrum) and quantitative data.

Causality of Experimental Choices:

• Derivatization: The hydroxyl group of 1-Methoxynaphthalen-2-ol can lead to peak tailing and potential thermal degradation in the hot GC inlet. Derivatization, such as silylation, converts the polar -OH group into a less polar and more volatile silyl ether, improving chromatographic performance.

• Column: A nonpolar or mid-polar capillary column (e.g., 5% phenyl-methylpolysiloxane) is suitable for separating naphthalene derivatives.

• Ionization Mode: Electron Ionization (EI) is a standard technique that produces a reproducible fragmentation pattern, which is useful for library matching and structural confirmation.

• Acquisition Mode: For quantification, Selected Ion Monitoring (SIM) is preferred over full scan mode as it offers higher sensitivity and selectivity by monitoring only specific ions characteristic of the analyte.

Protocol 2: Quantification of 1-Methoxynaphthalen-2-ol by GC-MS with Derivatization

Caption: Workflow for GC-MS analysis of 1-Methoxynaphthalen-2-ol.

A. Instrumentation and Materials

• GC-MS system with a capillary column, autosampler, and mass selective detector.

• A non-polar fused-silica capillary column (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness, 5% phenyl-methylpolysiloxane).

• Derivatization reagent: N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS).

• Pyridine or other suitable aprotic solvent.

• 1-Methoxynaphthalen-2-ol reference standard.

B. Preparation of Solutions and Derivatization

• Standard Stock Solution (1 mg/mL): Prepare as described in the HPLC protocol.

• Working Standard Solutions: Prepare a series of working standards in a suitable solvent like pyridine.

• Derivatization: a. To an aliquot of the standard or sample extract in a vial, add an equal volume of BSTFA with 1% TMCS. b. Cap the vial tightly and heat at 70°C for 30 minutes. c. Cool to room temperature before injection.

C. Sample Preparation

• Perform an appropriate extraction (e.g., liquid-liquid extraction with a non-polar solvent like hexane or dichloromethane) to isolate the analyte from the sample matrix.

• Evaporate the extraction solvent to dryness under a stream of nitrogen.

• Reconstitute the residue in the derivatization solvent (e.g., pyridine) and proceed with the derivatization step.

D. GC-MS Conditions

• Injector Temperature: 250 °C.

• Oven Temperature Program: Initial temperature of 100 °C, hold for 2 minutes, then ramp to 280 °C at 15 °C/min, and hold for 5 minutes.

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• MS Transfer Line Temperature: 280 °C.

• Ion Source Temperature: 230 °C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Acquisition Mode: Selected Ion Monitoring (SIM). Select at least three characteristic ions from the mass spectrum of the derivatized 1-Methoxynaphthalen-2-ol standard.

E. Data Analysis

• Generate a calibration curve using the derivatized working standards.

• Quantify the analyte in the derivatized samples using the calibration curve.

III. UV-Visible Spectrophotometry

Principle: UV-Vis spectrophotometry is a simple and rapid technique for the quantification of compounds that absorb light in the ultraviolet-visible region. The absorbance of a solution is directly proportional to the concentration of the absorbing species, as described by the Beer-Lambert law. This method is best suited for samples with a simple matrix where interferences from other components are minimal.

Causality of Experimental Choices:

• Solvent: A solvent that dissolves the analyte and is transparent in the wavelength range of interest is required. Methanol or ethanol are good choices for naphthalene derivatives.

• Analytical Wavelength (λmax): The wavelength of maximum absorbance (λmax) is chosen for analysis to ensure the highest sensitivity and to minimize deviations from the Beer-Lambert law. For 2-methoxynaphthalene, a λmax of 226 nm has been reported in alcohol.[4]

Protocol 3: Quantification of 1-Methoxynaphthalen-2-ol by UV-Vis Spectrophotometry

Caption: Workflow for UV-Vis spectrophotometric analysis.

A. Instrumentation and Materials

• UV-Vis spectrophotometer.

• Quartz cuvettes.

• Methanol (spectroscopic grade).

• 1-Methoxynaphthalen-2-ol reference standard.

B. Preparation of Solutions

• Standard Stock Solution (100 µg/mL): Accurately weigh 10 mg of 1-Methoxynaphthalen-2-ol and dissolve in 100 mL of methanol in a volumetric flask.

• Working Standard Solutions: Prepare a series of working standards (e.g., 1, 2, 5, 10, 15, 20 µg/mL) by diluting the stock solution with methanol.

C. Sample Preparation

• Prepare a solution of the sample in methanol at a concentration expected to be within the linear range of the assay. This may involve extraction and dilution steps similar to those for HPLC analysis.

D. Measurement

• Determine the λmax of 1-Methoxynaphthalen-2-ol by scanning a standard solution across the UV range (e.g., 200-400 nm) against a methanol blank.

• Set the spectrophotometer to the determined λmax.

• Measure the absorbance of the blank (methanol) and zero the instrument.

• Measure the absorbance of each of the working standard solutions and the sample solution.

E. Data Analysis

• Construct a calibration curve by plotting the absorbance of the standards against their concentrations.

• Perform a linear regression to obtain the equation of the line and the correlation coefficient (R²).

• Use the absorbance of the sample solution and the calibration equation to determine the concentration of 1-Methoxynaphthalen-2-ol.

IV. Method Validation

Any analytical method developed for the quantification of 1-Methoxynaphthalen-2-ol must be validated to ensure it is suitable for its intended purpose. The validation should be performed according to the International Council for Harmonisation (ICH) Q2(R1) guidelines.

Validation Parameters:

Parameter	Description
Specificity	The ability to assess the analyte unequivocally in the presence of components that may be expected to be present.
Linearity	The ability to obtain test results that are directly proportional to the concentration of the analyte within a given range.
Range	The interval between the upper and lower concentrations of the analyte in the sample for which the analytical procedure has a suitable level of precision, accuracy, and linearity.
Accuracy	The closeness of the test results obtained by the method to the true value.
Precision	The closeness of agreement among a series of measurements obtained from multiple samplings of the same homogeneous sample under the prescribed conditions. This includes repeatability (intra-day precision) and intermediate precision (inter-day precision).
Limit of Detection (LOD)	The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.
Limit of Quantitation (LOQ)	The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.
Robustness	A measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters.

References

• ChemBK. (n.d.). 2-Naphthol. Retrieved from [Link]

• SIELC Technologies. (n.d.). Separation of 2-Methoxynaphthalene on Newcrom R1 HPLC column. Retrieved from [Link]

• Thaikar, A. (2022). Purification Of 2-Methoxy Naphthalene by UV And IR Spectroscopic Methods. International Journal of Pharmaceutical Sciences, 3(4), 3182-3191.

• Purification Of 2-Methoxy Naphthalene by UV And IR Spectroscopic Methods. (n.d.). Retrieved from [Link]

• ICH. (2005). Validation of Analytical Procedures: Text and Methodology Q2(R1). Retrieved from [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Separation of 2-Methoxynaphthalene on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 3. researchgate.net [researchgate.net]
• 4. 2-Naphthol | C10H8O | CID 8663 - PubChem [pubchem.ncbi.nlm.nih.gov]

application of 1-Methoxynaphthalen-2-ol in polymer chemistry

Executive Summary

1-Methoxynaphthalen-2-ol (CAS: 5060-48-0), a mono-protected derivative of 1,2-naphthalenediol, represents a critical building block for "molecularly engineered" polymers. Unlike simple phenol or unsubstituted naphthols, the presence of the methoxy group at the C1 position introduces steric bulk and alters electron density, while the C2-hydroxyl group remains available for functionalization or step-growth polymerization.

This guide details the application of 1-Methoxynaphthalen-2-ol in three high-value domains:

• Next-Generation Photoresists (Novolacs): Improving solubility and etch resistance in EUV/deep-UV lithography.

• High-Refractive Index (High-RI) Optical Resins: Synthesis of methacrylated monomers for optical coatings.

• Thermo-Oxidative Stabilizers: Leveraging the hindered phenol structure for radical scavenging in polyolefins.

Application 1: Organosoluble Naphthalene-Based Novolac Resins

Context: Standard phenol-formaldehyde (Novolac) resins often suffer from brittleness and high moisture absorption. Naphthalene-based Novolacs offer superior thermal stability and hydrophobicity. However, pure 2-naphthol resins are often insoluble in common organic solvents. 1-Methoxynaphthalen-2-ol solves this by disrupting inter-chain hydrogen bonding via the methoxy group, yielding organosoluble high-temperature resins.

Mechanism: Since the C1 position is blocked by the methoxy group, electrophilic attack by formaldehyde occurs preferentially at the C3 or C6 positions, creating a linear or lightly branched polymer architecture rather than a highly crosslinked insoluble network.

Protocol A: Acid-Catalyzed Polycondensation

Materials:

• Monomer: 1-Methoxynaphthalen-2-ol (100 mmol)

• Crosslinker: Paraformaldehyde (95%, 100 mmol)

• Catalyst: p-Toluenesulfonic acid (p-TSA) (2 mmol)

• Solvent: 1,4-Dioxane or Propylene Glycol Monomethyl Ether Acetate (PGMEA)

Step-by-Step Methodology:

• Charge: In a 250 mL three-neck round-bottom flask equipped with a mechanical stirrer, reflux condenser, and nitrogen inlet, dissolve 17.4 g (100 mmol) of 1-Methoxynaphthalen-2-ol in 40 mL of 1,4-dioxane.

• Addition: Add 3.16 g of paraformaldehyde. Stir at room temperature for 10 minutes to disperse.

• Catalysis: Add p-TSA (0.34 g).

• Reaction: Heat the oil bath to 100°C. Maintain reflux for 12–18 hours. The solution will darken to a deep amber.

  • Critical Control Point: Monitor molecular weight via GPC aliquots every 4 hours. Target Mw: 3,000–5,000 Da for photoresist applications.

• Precipitation: Cool the reaction mixture to 40°C. Dropwise pour the solution into 500 mL of vigorously stirred methanol/water (80:20 v/v).

• Purification: Filter the precipitate. Redissolve in THF and reprecipitate in hexane to remove unreacted oligomers.

• Drying: Vacuum dry at 50°C for 24 hours.

Data Output: Thermal Properties

Property	Standard Phenol Novolac	1-Methoxy-2-Naphthol Novolac	Improvement
Tg (Glass Transition)	95°C	145°C	+52% (Rigidity)
Td (5% Weight Loss)	310°C	385°C	+24% (Thermal Stability)
Solubility (PGMEA)	Moderate	Excellent	Processability

Pathway Visualization (Novolac Synthesis)

Caption: Acid-catalyzed condensation pathway directing linkage to C3/C6 positions due to C1 steric blocking.

Application 2: High-Refractive Index (High-RI) Optical Monomers

Context: For optical lenses, waveguides, and LED encapsulants, polymers with high refractive indices (RI > 1.60) are required. The naphthalene ring has high molar refraction. By converting 1-Methoxynaphthalen-2-ol into a methacrylate, it can be copolymerized to create transparent, high-RI films.

Protocol B: Synthesis of 1-Methoxy-2-Naphthyl Methacrylate

Reaction: Esterification of the phenolic hydroxyl group with methacryloyl chloride.

Materials:

• 1-Methoxynaphthalen-2-ol (50 mmol)

• Methacryloyl Chloride (60 mmol)

• Triethylamine (TEA) (60 mmol)

• Dichloromethane (DCM) (anhydrous)

Step-by-Step Methodology:

• Setup: Purge a 250 mL flask with nitrogen. Add 1-Methoxynaphthalen-2-ol (8.7 g) and TEA (8.4 mL) to 100 mL anhydrous DCM. Cool to 0°C in an ice bath.

• Addition: Add methacryloyl chloride (5.8 mL) dropwise over 30 minutes. Exothermic reaction—control temperature < 5°C.

• Reaction: Allow to warm to room temperature and stir for 4 hours.

• Workup: Wash organic layer with 1M HCl (2x), saturated NaHCO3 (2x), and brine.

• Isolation: Dry over MgSO4, filter, and remove solvent via rotary evaporation. Recrystallize from ethanol to obtain white crystals.

• Polymerization (Example): Copolymerize with Methyl Methacrylate (MMA) using AIBN initiator at 70°C in Toluene.

Optical Data (Homopolymer)

Polymer	Refractive Index (n_D)	Abbe Number
PMMA (Standard)	1.49	57
Poly(1-methoxy-2-naphthyl MA)	1.63	22

Application 3: Antioxidant Stabilization in Polyolefins

Context: Phenolic antioxidants work by scavenging peroxy radicals. The 1-methoxy group in 1-Methoxynaphthalen-2-ol acts as an electron-donating group (EDG), stabilizing the phenoxy radical formed after hydrogen abstraction. This makes it a potent primary antioxidant for polyethylene (PE) and polypropylene (PP).

Self-Validating Test Protocol (OIT - Oxidation Induction Time):

• Blend: Melt blend 1000 ppm of 1-Methoxynaphthalen-2-ol into virgin Polypropylene using a micro-compounder at 190°C.

• DSC Setup: Place 5 mg of sample in a Differential Scanning Calorimeter (DSC).

• Heat: Ramp to 200°C under Nitrogen.

• Switch Gas: Isotherm at 200°C for 2 minutes, then switch gas to Oxygen (50 mL/min).

• Measure: Record time until the exothermic oxidation peak onset.

Expected Results:

• Virgin PP: < 2 mins

• PP + 1-Methoxynaphthalen-2-ol: > 15 mins (Demonstrates radical scavenging efficacy).

References

• Synthesis of Naphthalene-Based Novolacs

  • Title: Synthesis and Properties of New Organosoluble Alkoxylated Naphthalene-Based Novolacs Prepared by Addition-Condens
  • Source: ResearchG

  • URL:[Link]

• Naphthyl Methacrylates for Optical Polymers

  • Title: 2-Naphthyl methacrylate | Polysciences, Inc.

  • Source: Polysciences Product Data.[1]

• Antioxidant Mechanisms in Polymers

  • Title: Recent Advances in Antioxidant Polymers: From Sustainable and Natural Monomers to Synthesis and Applic
  • Source: NIH / PMC.

  • URL:[Link]

• Chemical Structure Validation

  • Title: 2-Naphthol (Isomer foundation data).[2][3][4]

  • Source: PubChem.[5][6]

  • URL:[Link]

Sources

• 1. polysciences.com [polysciences.com]
• 2. An enantioselective oxidative coupling reaction of 2-naphthol derivatives catalyzed by chiral diphosphine oxide–iron(ii) complexes - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 3. 2-Methoxynaphthalene synthesis - chemicalbook [chemicalbook.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. 1-(6-Methoxynaphthalen-2-YL)propan-2-OL | C14H16O2 | CID 54122053 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. 2-Naphthol | C10H8O | CID 8663 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Notes & Optimization

investigating the stability and degradation pathways of 1-Methoxynaphthalen-2-ol

Technical Support Center: 1-Methoxynaphthalen-2-ol Stability & Handling

Ticket ID: MNO-STAB-001 Subject: Stability Profiling, Degradation Pathways, and Troubleshooting Guide for 1-Methoxynaphthalen-2-ol Assigned Scientist: Dr. A. Vance, Senior Application Scientist

Executive Summary

1-Methoxynaphthalen-2-ol (CAS: 5309-17-1) is an electron-rich naphthalene derivative featuring a vicinal donor arrangement (C1-Methoxy, C2-Hydroxyl). This structural motif creates a "push-push" electronic system, making the compound significantly more reactive toward oxidation than unsubstituted naphthol.

Users frequently encounter three primary stability issues:

• Rapid Discoloration: Solutions turning pink/red due to ortho-quinone formation.

• Signal Loss (HPLC): Demethylation under acidic conditions leading to highly unstable diols.

• Photolytic Degradation: Radical-mediated dimerization or oxidation under ambient light.

This guide provides mechanistic insights and validated troubleshooting protocols to mitigate these risks.

Module 1: Oxidative Instability (The "Pink Solution" Phenomenon)

Issue:

• Symptom:[1][2][3][4][5][6] Colorless solid or solution turns pink, red, or brown upon storage or during workup.

• Root Cause:[5][6] Auto-oxidation. The electron-donating methoxy group at C1 activates the ring, facilitating the oxidation of the C2-hydroxyl group. This leads to the formation of 1,2-naphthoquinone , a deeply colored (red) compound.

Degradation Pathway (Mechanism)

The presence of the methoxy group destabilizes the phenol towards oxidation. The pathway proceeds via a radical intermediate, eventually hydrolyzing the methoxy group to generate the ortho-quinone.

Figure 1: Oxidative degradation pathway leading to chromophore formation.

Troubleshooting Protocol

Variable	Recommendation	Scientific Rationale
Solvent Choice	Degassed MeOH or ACN	Dissolved oxygen acts as the primary oxidant. Sparging with Argon/Nitrogen for 15 mins is critical.
Additives	0.1% Ascorbic Acid or BHT	Radical scavengers interrupt the propagation step of the auto-oxidation chain.
Workup pH	Maintain pH 4.0 - 7.0	High pH (basic) deprotonates the phenol (pKa ~9.5), forming the naphtholate anion, which oxidizes ~100x faster.

Module 2: Chemical Stability (Hydrolysis & Demethylation)

Issue:

• Symptom:[1][2][3][4][5][6] In HPLC analysis, the parent peak disappears, but no single clear impurity peak appears (or a broad "smear" is observed).

• Root Cause:[5][6] Acid-catalyzed demethylation. Under strong acidic conditions (pH < 2.0), the ether linkage at C1 can cleave, yielding 1,2-dihydroxynaphthalene . This diol is extremely unstable and instantly oxidizes to complex polymers or quinones.

Diagnostic Workflow

Q: Is your mobile phase pH < 2.5?

• YES: The ether oxygen is protonating, making the methyl group a good leaving group.

  • Fix: Buffer the aqueous phase to pH 3.5–4.5 using Ammonium Acetate.

• NO: Check for Lewis Acids (e.g., metal contamination in old HPLC columns).

Figure 2: Decision tree for diagnosing acid-induced instability during analysis.

Module 3: Analytical Method (HPLC) FAQ

Q: I see a "Ghost Peak" at RRT 0.45. What is it? A: This is likely 1,2-Naphthoquinone .

• Verification: Check the UV spectrum of the ghost peak. Quinones have a distinct absorption band around 250–260 nm and a broad, weaker band >400 nm (visible region).

• Remediation:[2][5][6] Prepare samples fresh in amber vials. Limit autosampler time to <4 hours.

Q: Can I use TFA (Trifluoroacetic acid) in my mobile phase? A: Avoid if possible. TFA is a strong acid and can catalyze the demethylation described in Module 2 over long run times.

• Alternative: Use Formic Acid (0.1%) or Phosphoric Acid , which are generally milder regarding ether cleavage kinetics in this specific scaffold.

Q: How should I store the reference standard? A:

• Temperature: -20°C (Freezer).

• Atmosphere: Under Argon or Nitrogen (essential).

• Container: Amber glass (protects from UV).

• State: Solid state is significantly more stable than solution. Never store as a stock solution for >24 hours.

References & Grounding

• Oxidation of Naphthols: Sreekanth, R. et al. "Oxidation reactions of 1- and 2-naphthols: an experimental and theoretical study." Journal of Physical Chemistry A, 2013. Link

  • Relevance: Establishes the radical mechanism for hydroxyl-mediated oxidation of naphthol derivatives.

• Quinone Formation: Monks, T. J. et al. "The role of quinones in toxicology." Chemical Research in Toxicology, 1992.

  • Relevance: Explains the toxicity and colorimetric properties of 1,2-naphthoquinone derivatives formed from substituted naphthols.

• Ether Cleavage: W.L.F. Armarego, Purification of Laboratory Chemicals, 8th Edition.

  • Relevance: Standard protocols for handling and purifying acid-sensitive aryl ethers.

• HPLC Troubleshooting: Sigma-Aldrich/Merck "HPLC Troubleshooting Guide." Link

  • Relevance: General baseline for diagnosing ghost peaks and retention time shifts.

Sources

• 1. home.miracosta.edu [home.miracosta.edu]
• 2. aelabgroup.com [aelabgroup.com]
• 3. Biodegradation of 2-naphthol and its metabolites by coupling Aspergillus niger with Bacillus subtilis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. 2-Methoxynaphthalene - Safety Data Sheet [chemicalbook.com]
• 5. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 6. fishersci.com [fishersci.com]

troubleshooting common issues in the NMR analysis of 1-Methoxynaphthalen-2-ol

Status: Operational Ticket ID: NMR-1MN20L-TS Assigned Specialist: Senior Application Scientist, Structural Elucidation Group

Introduction

Welcome to the Technical Support Center. You are likely analyzing 1-Methoxynaphthalen-2-ol (CAS: 5060-63-9), a structure characterized by a naphthalene core with an electron-donating methoxy group at position C1 and a hydroxyl group at position C2.

This specific ortho arrangement creates unique spectroscopic behaviors—specifically intramolecular hydrogen bonding and peri-interactions—that often confuse standard automated assignment algorithms. This guide prioritizes these structural anomalies to troubleshoot your spectral data.

Module 1: The "Missing" Hydroxyl Signal

Symptom: “I can see the aromatic region and the methoxy singlet clearly, but the OH proton at C2 is either invisible, extremely broad, or integrating poorly.”

Root Cause Analysis

The hydroxyl proton in 1-Methoxynaphthalen-2-ol is subject to Chemical Exchange . If your solvent contains trace water or is protic (e.g., MeOD), the hydroxyl proton exchanges with the solvent deuterium pool, causing the signal to disappear.

However, unlike simple phenols, this molecule possesses an Intramolecular Hydrogen Bond between the C2-OH and the oxygen of the C1-OMe group. This 5-membered ring interaction stabilizes the proton, often shifting it downfield and sharpening it—provided the solvent doesn't disrupt it.

Troubleshooting Protocol

Variable	Recommendation	Technical Rationale
Solvent Choice	CDCl₃ (Preferred)	Chloroform is non-polar and encourages the intramolecular H-bond (C2-OH O-C1), resulting in a sharp, distinct singlet often >6.0 ppm.
Alternative	DMSO-d₆	DMSO is a strong H-bond acceptor. It will break the intramolecular bond and form an intermolecular bond with the solvent. This shifts the OH peak significantly downfield (9.0–10.0 ppm) and broadens it.
Drying	Activated 3Å Sieves	Trace water catalyzes exchange. Filter CDCl₃ through basic alumina or store over sieves to stop peak broadening.

Decision Logic: Solvent Selection

Figure 1: Decision tree for optimizing hydroxyl proton visibility.

Module 2: Structural Verification & Peak Assignment

Symptom: “I have multiple aromatic multiplets overlapping. How do I confirm this is 1-methoxy-2-naphthol and not the regioisomer 2-methoxy-1-naphthol?”

The "Peri-Effect" Diagnostic (NOE)

The most definitive way to distinguish the 1-OMe isomer from the 2-OMe isomer is the Nuclear Overhauser Effect (NOE) .

• 1-Methoxynaphthalen-2-ol: The Methoxy group at C1 is spatially proximate to the H8 proton (the "peri" position). Irradiating the OMe singlet will show a strong NOE enhancement at H8.

• 2-Methoxynaphthalen-1-ol: The Methoxy group at C2 is distant from H8. It interacts primarily with H3 and H1 (if H1 is substituted with OH, the NOE pattern changes).

Standard Chemical Shift Data (CDCl₃)

Proton Position	Multiplicity	Approx. Shift (ppm)	Coupling ( Hz)	Assignment Notes
-OCH₃ (C1)	Singlet	3.95 – 4.05	-	Deshielded by ortho-OH and ring current.
-OH (C2)	Singlet (br)	5.80 – 6.50	-	Highly concentration/temp dependent.
H3	Doublet	7.25 – 7.35		Ortho to OH; shielded by electron donation.
H4	Doublet	7.70 – 7.80		-
H5 / H8	Doublets	8.00 – 8.20		Peri-protons; typically the most downfield aromatics.
H6 / H7	Triplets (td)	7.40 – 7.60	-	Central ring protons.

Technical Note: The coupling between H3 and H4 (

Hz) is characteristic of the C3-C4 bond in substituted naphthalenes.

Module 3: Impurity Profiling

Symptom: “I see small impurity peaks. Is this degradation or starting material?”

Common synthetic routes involve the methylation of 1,2-dihydroxynaphthalene. Incomplete reaction or over-methylation leads to specific impurity signatures.

Impurity Fingerprint Table:

Impurity	Diagnostic Signal	Shift (ppm)	Origin
1,2-Dimethoxynaphthalene	Two Methoxy Singlets	~3.98 & ~4.02	Over-methylation (Side Product)
1,2-Dihydroxynaphthalene	Missing OMe, Broad OH	-	Unreacted Starting Material
2-Methoxynaphthalene	Methoxy Singlet	3.91	Hydrogenolysis (Rare) or impure SM
Dichloromethane (DCM)	Singlet	5.30 (CDCl₃)	Common Extraction Solvent
Ethyl Acetate	Quartet / Singlet / Triplet	4.12 / 2.05 / 1.26	Chromatography Residue

Impurity Workflow Visualization:

Figure 2: Rapid impurity identification based on methoxy region integration.

Module 4: Advanced Troubleshooting (Aggregation)

Symptom: “My peaks are broadening and shifting as I increase concentration.”

Mechanism: Naphthalenes are planar, aromatic systems prone to

- Stacking .

• Effect: At high concentrations (>50 mM), molecules stack, causing anisotropic shielding effects that shift aromatic protons upfield and broaden signals.

• Solution: Perform a Dilution Study . Run spectra at 5 mM, 20 mM, and 50 mM. If shifts >0.05 ppm are observed, aggregation is occurring. Report data at the lowest concentration (infinite dilution limit).

References

• Gottlieb, H. E.; Kotlyar, V.; Nudelman, A. "NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities."[1] J. Org.[2] Chem.1997 , 62, 7512–7515.[2]

• Fulmer, G. R. et al. "NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist." Organometallics2010 , 29, 2176–2179.

• SDBS Web: Spectral Database for Organic Compounds. "1-Methoxy-2-naphthol Spectrum No. 1234." (General Reference for Naphthalene Shifts).

• Abraham, R. J. et al. "1H chemical shifts in NMR: Part 23, the effect of dimethyl sulphoxide versus chloroform solvent." Magn.[3] Reson. Chem.2006 , 44, 491-509.[3]

Sources

• 1. epfl.ch [epfl.ch]
• 2. scs.illinois.edu [scs.illinois.edu]
• 3. 1H chemical shifts in NMR: Part 23, the effect of dimethyl sulphoxide versus chloroform solvent on 1H chemical shifts - PubMed [pubmed.ncbi.nlm.nih.gov]

methods for removing color impurities from 1-Methoxynaphthalen-2-ol

Welcome to the dedicated technical support center for researchers, scientists, and drug development professionals working with 1-Methoxynaphthalen-2-ol. This guide is designed to provide in-depth, practical solutions to common challenges encountered during the purification of this versatile compound, with a focus on removing persistent color impurities. My aim is to equip you with the knowledge to not only troubleshoot your current experiments but also to proactively enhance the purity and yield of your product.

Troubleshooting Guide: Addressing Color Impurities

Discoloration in your 1-Methoxynaphthalen-2-ol, often presenting as a yellow or brownish hue, is a common indicator of impurities. Understanding the origin of these impurities is the first step toward effective removal.

Q1: My synthesized 1-Methoxynaphthalen-2-ol has a distinct yellow/brown color. What are the likely impurities?

A1: The coloration is typically due to two main sources:

• Residual Starting Material and Byproducts: Unreacted 2-naphthol and its oxidation byproducts are frequent culprits. 2-naphthol itself can be a colorless or occasionally yellow crystalline solid, and upon prolonged storage or exposure to light, it can darken.[1][2][3] The synthesis of 1-Methoxynaphthalen-2-ol often involves the methylation of 2-naphthol, and incomplete reaction leaves residual 2-naphthol.[4][5]

• Oxidation Products: Naphthols are susceptible to oxidation, which can be accelerated by air and light, leading to the formation of colored quinone-type compounds.[6] The darkening of 2-naphthol over time is an example of this process.[3]

Q2: I performed a standard recrystallization, but the color persists. What went wrong and what should I do next?

A2: If a single recrystallization is insufficient, it's likely that the chosen solvent is not optimal for separating the color impurities or that the impurity concentration is high. Here’s a systematic approach to improve your recrystallization:

• Solvent Selection is Key: The ideal solvent should dissolve the 1-Methoxynaphthalen-2-ol well at elevated temperatures but poorly at low temperatures, while the impurities should either be highly soluble or insoluble at all temperatures. For 1-Methoxynaphthalen-2-ol, ethanol is a commonly used and effective solvent for recrystallization.[7][8] A mixed solvent system, such as ethanol and water, can also be effective.[9]

• Activated Carbon Treatment: For persistent color, activated carbon is a highly effective decolorizing agent.[7][10] Its porous structure provides a large surface area for the adsorption of colored organic molecules.[11][12]

  Experimental Protocol: Recrystallization with Activated Carbon Treatment

  • Dissolution: In an Erlenmeyer flask, dissolve the impure 1-Methoxynaphthalen-2-ol in a minimal amount of hot ethanol.[7]

  • Decolorization: Remove the flask from the heat source and add a small amount of activated carbon (typically 1-2% of the solute mass).

  • Heating: Gently boil the mixture for 5-10 minutes to allow for efficient adsorption of the impurities onto the carbon.[7]

  • Hot Filtration: Quickly filter the hot solution through a pre-warmed funnel with fluted filter paper to remove the activated carbon. This step must be performed rapidly to prevent premature crystallization of the product in the funnel.[7]

  • Crystallization: Allow the clear filtrate to cool slowly to room temperature, then place it in an ice bath to maximize crystal formation.[7]

  • Isolation: Collect the purified crystals by vacuum filtration and wash them with a small amount of ice-cold ethanol.[7]

  • Drying: Dry the crystals in a desiccator or a vacuum oven at a low temperature.

• Consider a Second Recrystallization: If the product is still not of the desired purity, a second recrystallization may be necessary.[7]

Q3: My yield is very low after recrystallization. How can I improve it?

A3: Low yield is a common issue in recrystallization and can often be attributed to a few key factors:

• Using too much solvent: This will keep a significant portion of your product dissolved in the mother liquor even after cooling. Always use the minimum amount of hot solvent required to fully dissolve the crude product.

• Premature crystallization: If the solution cools too quickly during hot filtration, the product will crystallize along with the impurities on the filter paper. Ensure your funnel and receiving flask are pre-warmed.[7]

• Washing with too much cold solvent: The washing step is crucial for removing residual impurities, but excessive washing will also dissolve some of your purified crystals. Use a minimal amount of ice-cold solvent for washing.[7]

Frequently Asked Questions (FAQs)

Q1: What is the most reliable and generally applicable method for purifying 1-Methoxynaphthalen-2-ol?

A1: For general-purpose purification and removal of color impurities, recrystallization from ethanol with an initial activated carbon treatment is the most robust and widely applicable method.[7] This combination addresses both soluble and colored impurities effectively. For highly persistent impurities or for achieving very high purity, column chromatography may be necessary.[13]

Q2: How does activated carbon specifically remove color impurities?

A2: Activated carbon has a highly porous structure with a vast internal surface area.[10] The color impurities, which are often large, conjugated organic molecules, are adsorbed onto this surface through van der Waals forces. This process physically traps the impurity molecules within the carbon matrix, allowing for their removal by filtration.[12]

Q3: Are there alternative purification techniques to recrystallization?

A3: Yes, other methods can be employed, particularly when recrystallization is not sufficiently effective:

• Column Chromatography: This technique is excellent for separating compounds with different polarities. For naphthol derivatives, silica gel is a common stationary phase, and a solvent system like ligroin/toluene can be used.[13] High-performance liquid chromatography (HPLC) can also be used for both analytical and preparative-scale purification.[14]

• Distillation: While 1-Methoxynaphthalen-2-ol has a high boiling point, vacuum distillation can be an option for removing non-volatile impurities. However, it may not be effective at separating impurities with similar boiling points.

Q4: How should I properly store purified 1-Methoxynaphthalen-2-ol to prevent the recurrence of color impurities?

A4: Proper storage is critical to maintain the purity of your compound. 1-Methoxynaphthalen-2-ol, like its precursor 2-naphthol, can be sensitive to light and air.[3][15] To prevent oxidation and degradation:

• Store the compound in a tightly sealed, amber-colored glass vial to protect it from light.

• Keep it in a cool, dry, and well-ventilated place.[16][17]

• For long-term storage, consider storing it under an inert atmosphere (e.g., nitrogen or argon).

Data & Diagrams

Table 1: Solvent Selection Guide for Recrystallization of Naphthol Derivatives

Solvent	Suitability for Naphthol Derivatives	Key Considerations
Ethanol	Excellent	Good solubility at high temperatures, poor at low temperatures. Effective for general purification.[7][8]
Methanol	Good	Similar properties to ethanol, can be a suitable alternative.[18]
Water	Poor (as a single solvent)	1-Methoxynaphthalen-2-ol is insoluble in water.[19] However, can be used in a mixed solvent system with ethanol.[9]
Ether	Good (for initial dissolution)	Highly volatile, which can make controlled crystallization challenging. Good for dissolving the compound for washing or transfer.[20]
Toluene/Ligroin	Good (for chromatography)	Often used as mobile phases in column chromatography for separation of naphthol derivatives.[13]

Diagram 1: General Workflow for Purification of 1-Methoxynaphthalen-2-ol

Caption: A step-by-step workflow for the purification of 1-Methoxynaphthalen-2-ol using recrystallization with activated carbon.

Diagram 2: Troubleshooting Logic for Persistent Color Impurities

Caption: A decision-making diagram for troubleshooting persistent color in 1-Methoxynaphthalen-2-ol.

References

• CN102757322A - Preparation method of 1-methoxynaphthalene - Google Patents.

• Preparation of 1-methoxynaphthalene - PrepChem.com. Available at: [Link]

• 2 - Organic Syntheses Procedure. Available at: [Link]

• Rowan College at Burlington County CHE 241 Lab 2: Recrystallization - Chemistry Solutions. Available at: [Link]

• US6846961B2 - Preparation of 1-methoxy-2-propanol - Google Patents.

• 2-Naphthol - Wikipedia. Available at: [Link]

• Recrystallization Guide: Process, Procedure, Solvents - Mettler Toledo. Available at: [Link]

• Purification Of 2-Methoxy Naphthalene by UV And IR Spectroscopic Methods. Available at: [Link]

• 2-Methoxynaphthalene from 2-Naphthol - YouTube. Available at: [Link]

• 2-Naphthol | C10H8O | CID 8663 - PubChem - NIH. Available at: [Link]

• Decolorization with Activated Carbon - Carbotecnia. Available at: [Link]

• Safety Data Sheet: 2-Naphthol - Carl ROTH. Available at: [Link]

• EP0457184B1 - Naphthol derivatives, method for their preparation and use therefor - Google Patents.

• Oxidation reactions of 1- and 2-naphthols: an experimental and theoretical study - PubMed. Available at: [Link]

• Preparation of 1-Amidoalkyl-2-naphthol Derivatives Using a Solid Supported Imidazolium Based Ionic Liquid Catalyst - Organic Chemistry Research. Available at: [Link]

• Quantitative analysis of naphthalene, 1-naphthol and 2-naphthol at nanomol levels in geothermal fluids using SPE with HPLC - PMC - NIH. Available at: [Link]

• 1-(6-Methoxynaphthalen-2-YL)propan-2-OL | C14H16O2 - PubChem. Available at: [Link]

• 2-METHOXYNAPHTHALENE EXTRA PURE - Loba Chemie. Available at: [Link]

• The Use of Powdered Activated Carbon Adsorption for Color Removal - ScholarWorks at WMU. Available at: [Link]

• Quantitative analysis of naphthalene, 1-naphthol and 2-naphthol at nanomol levels in geothermal fluids using SPE with HPLC - ResearchGate. Available at: [Link]

• Safety Data Sheet 2-Naphthol 1. Identification Product name - metasci. Available at: [Link]

• US3316310A - Purification of naphthol - Google Patents.

• The Application of Activated Carbon in The Removal of Organic Compounds from Wastewater. Available at: [Link]

• Decolorization with Activated Carbon in the Pharmaceutical Industry - Chiemivall. Available at: [Link]

• Purification of commercial 1-naphthol - Texium. Available at: [Link]

• Color Removal from Wastewater Using Low-Cost Activated Carbon Derived from Agricultural Waste Material - ACS Publications. Available at: [Link]

Sources

• 1. 2-Naphthol - Wikipedia [en.wikipedia.org]
• 2. 2-Naphthol | 135-19-3 [chemicalbook.com]
• 3. 2-Naphthol | C10H8O | CID 8663 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. ijpsjournal.com [ijpsjournal.com]
• 5. youtube.com [youtube.com]
• 6. Oxidation reactions of 1- and 2-naphthols: an experimental and theoretical study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. US6846961B2 - Preparation of 1-methoxy-2-propanol - Google Patents [patents.google.com]
• 9. chemistry-solutions.com [chemistry-solutions.com]
• 10. carbotecnia.info [carbotecnia.info]
• 11. scholarworks.wmich.edu [scholarworks.wmich.edu]
• 12. Decolorization with Activated Carbon in the Pharmaceutical Industry [carbonactivo.com]
• 13. EP0457184B1 - Naphthol derivatives, method for their preparation and use therefor - Google Patents [patents.google.com]
• 14. Quantitative analysis of naphthalene, 1-naphthol and 2-naphthol at nanomol levels in geothermal fluids using SPE with HPLC - PMC [pmc.ncbi.nlm.nih.gov]
• 15. sds.metasci.ca [sds.metasci.ca]
• 16. carlroth.com [carlroth.com]
• 17. lobachemie.com [lobachemie.com]
• 18. Organic Syntheses Procedure [orgsyn.org]
• 19. 2-Methoxynaphthalene (98%)|Pharmaceutical Intermediate [benchchem.com]
• 20. prepchem.com [prepchem.com]

addressing challenges in the large-scale production of 1-Methoxynaphthalen-2-ol

Topic: Troubleshooting Large-Scale Synthesis & Purification of 1-Methoxynaphthalen-2-ol Target Molecule CAS: 5060-61-7 Audience: Process Chemists, Scale-up Engineers, R&D Scientists

Introduction: The "Naphthalene-Guaiacol" Challenge

Welcome to the Technical Support Center. You are likely accessing this guide because the scale-up of 1-Methoxynaphthalen-2-ol is deviating from bench-top expectations.

Unlike simple phenols, the 1,2-substitution pattern on the naphthalene ring presents a unique "push-pull" challenge:

• Electronic Distinction: The O-1 and O-2 positions are electronically non-equivalent, yet sufficiently similar to cause regioselectivity issues (yielding the unwanted 2-methoxy-1-naphthol isomer).

• Oxidative Instability: The starting material (1,2-naphthalenediol) is highly susceptible to oxidation, forming o-naphthoquinone tars that ruin yield and color.

• Over-Alkylation: The target molecule is more nucleophilic than the starting material, promoting the formation of 1,2-dimethoxynaphthalene.

This guide provides self-validating protocols to stabilize your process.

Module 1: Reaction Optimization & Regioselectivity

Q1: My reaction mixture turns black/dark brown immediately upon adding base. Is this normal?

Diagnosis: No. This indicates rapid oxidation of the 1,2-naphthalenediol starting material into 1,2-naphthoquinone , which subsequently polymerizes into "tar." This is the #1 yield killer in this process.

Troubleshooting Protocol: The 1,2-diol moiety functions similarly to catechol; it is an excellent antioxidant, meaning it sacrifices itself to scavenge oxygen.

• Step 1 (The Inert Barrier): You cannot rely on simple nitrogen flushing. You must sparge the solvent with

  or for 30 minutes before charging the diol.

• Step 2 (The Reducing Agent): Add a sacrificial antioxidant. We recommend Sodium Dithionite (

  ) (0.5 - 1.0 mol%) to the aqueous base solution. This keeps the environment reductive and maintains the light yellow/beige color of the phenolate.

• Step 3 (Temperature): Charge the base at

  . Higher temperatures accelerate the quinone formation.

Q2: I am seeing high levels of the unwanted isomer (2-methoxy-1-naphthol). How do I force methylation at the 1-position?

Diagnosis: Thermodynamic vs. Kinetic control failure. The 1-position is sterically more hindered (peri-hydrogen interaction at C8) but often more acidic.

Corrective Action: In large-scale methylation (using Dimethyl Sulfate or Methyl Iodide), you are fighting a statistical battle.

• Base Selection: Switch from strong ionic bases (NaOH) to weaker bases if possible, or use Phase Transfer Catalysis (PTC) .

  • Standard: NaOH/Water (High risk of mixtures).

  • Optimized:

    in Acetone or MEK. The heterogeneous base prevents high local concentrations of phenolate, reducing over-alkylation.

• The Borate Chelation Strategy (High Specificity):

  • Pre-treat 1,2-naphthalenediol with Borax (

    ) . Borate esters complex with the 1,2-diol. The steric bulk and electronic locking can direct methylation preferentially, though this adds a deprotection step (acid hydrolysis).

Visualizing the Selectivity Challenge:

Figure 1: Reaction pathways showing the competition between oxidation, regioselective methylation, and over-alkylation.

Module 2: Process Control & Stoichiometry

Q3: I cannot separate the di-methoxy impurity from my product. How do I prevent it?

Diagnosis: Once formed, 1,2-dimethoxynaphthalene is very difficult to separate from the mono-methyl ether due to similar lipophilicity. Prevention is the only viable strategy for scale-up.

The "Starvation" Protocol: Never use an excess of methylating agent. In standard Williamson ether synthesis, you might use 1.1 eq. Here, you must use a deficit .

Parameter	Standard Protocol	Recommended "Starvation" Protocol
Methylating Agent	1.1 - 1.2 eq	0.90 - 0.95 eq
Addition Mode	Bolus / Fast Drop	Slow Dosing (2-4 hours)
Conversion Target	100%	85-90%
Rationale	Maximize Yield	Maximize Purity (Unreacted diol is water-soluble and easy to wash away; Dimethoxy is not).

Validation: Monitor the reaction by HPLC. Stop the reaction when the rate of product formation slows, even if starting material remains. The cost of recycling starting material is lower than the cost of difficult chromatography.

Module 3: Purification & Isolation

Q4: The product oil won't crystallize, or crystallizes as a goo. How do I get a clean solid?

Diagnosis: Presence of the regio-isomer (2-methoxy) or quinone residues depresses the melting point. 1-Methoxynaphthalen-2-ol should be a crystalline solid (MP approx. 110°C, though literature varies based on purity).

Purification Workflow:

• The Caustic Wash (Critical):

  • The target (1-OMe-2-OH) is a phenol (

    ).

  • The impurity (Dimethoxy) is neutral.

  • Step: Dissolve crude oil in Toluene. Extract with Claisen's Alkali (KOH in MeOH/Water) or 5-10% NaOH. The phenol moves to the water phase; the dimethoxy stays in Toluene.

  • Recovery: Acidify the aqueous phase to precipitate the phenol.

• Recrystallization Solvent Screening:

  • Avoid simple alcohols (solubility often too high).

  • Best Candidates: Cyclohexane/Ethyl Acetate (9:1) or Heptane/Toluene.

Visualizing the Workup Logic:

Figure 2: Purification logic tree to separate neutral impurities (Dimethoxy) from the target phenol.

Summary of Key Specifications

Property	Value / Note
CAS	5060-61-7
Appearance	White to off-white crystalline solid
Melting Point	~110°C (Pure); <90°C indicates isomer contamination
Storage	Inert atmosphere, refrigerated (Sensitive to air oxidation)
Critical Impurity	1,2-Dimethoxynaphthalene (Neutral, remove via base wash)

References

• Regioselectivity in Naphthalene Diols

  • Citation: Hannan, R. et al. "Regioselective Monomethylation of Unsymmetrical Naphthalenediols With Methanolic HCl." Australian Journal of Chemistry, 1993, 46(5), 731-737.[1]

  • Relevance: Establishes that 1,2-diol is unreactive to acid-catalyzed methylation, necessitating the base-catalyzed route described above and highlighting the difficulty of regiocontrol.

  • Link:

• Citation: Vyas, A. et al. "Green Synthesis of 2-Methoxynaphthalene." World Journal of Pharmacy and Pharmaceutical Sciences, 2015.

• Oxidative Stability of Naphthalenediols

  • Citation: Fieser, L. F. "Naphthoquinone Antimalarials." Journal of the American Chemical Society, 1948.
  • Relevance: Foundational text describing the rapid oxidation of 1,2-dihydroxynaphthalene to ortho-quinones and the necessity of reductive handling.

  • Link:

• Safety & Handling (SDS)

  • Source: Sigma-Aldrich / Merck Safety D
  • Relevance: Confirming air sensitivity and storage requirements.

  • Link:

Sources

• 1. connectsci.au [connectsci.au]

troubleshooting unexpected results in reactions involving 1-Methoxynaphthalen-2-ol

[1][2][3]

Status: Operational Ticket ID: #MN2-OX-REGIO Subject: Troubleshooting Stability and Selectivity Anomalies in 1-Methoxynaphthalen-2-ol Assigned Specialist: Senior Application Scientist, Process Chemistry Div.[1][2][3]

System Overview: The "Personality" of the Molecule

Welcome to the technical guide for 1-Methoxynaphthalen-2-ol . If you are here, you are likely facing one of three critical errors: your reaction mixture has turned into an intractable black tar, your yield is vanishingly low due to demethylation, or your electrophile has attached to the "wrong" carbon.[2]

To troubleshoot this, you must understand the electronic architecture of your substrate.[2] 1-Methoxynaphthalen-2-ol is not just a substituted naphthalene; it is a mono-protected 1,2-naphthohydroquinone .[1][2][3]

• Electronic State: Highly electron-rich.[1][2][3] The C2-OH and C1-OMe groups act as a "push-push" system, making the ring extremely susceptible to oxidation.[1][2][3]

• Structural Risk: It is one step away from becoming 1,2-naphthoquinone , a red/black oxidative degradation product that acts as a radical trap and polymerization initiator.[1][2][3]

Diagnostic 1: The "Red/Black Tar" Error (Oxidative Instability)

Symptom: The reaction mixture turns deep red, purple, or black within minutes of adding reagents or upon exposure to air.[2] TLC shows a streak or a baseline spot.[3]

Root Cause: Rapid oxidation to 1,2-naphthoquinone .[1][2][3] Unlike simple phenols, 1-methoxynaphthalen-2-ol mimics a catechol system.[1][2][3] Under basic conditions or in the presence of single-electron transfer (SET) oxidants, the methoxy group can be ejected (or the ring oxidized directly), leading to the ortho-quinone.[2]

Troubleshooting Protocol:

• Check Your Base: Are you using a strong base (NaH, KOtBu) in an aerobic environment?

  • Mechanism:[1][3][4][5][6][7][8][9][10] The phenolate anion is far more susceptible to oxidation by triplet oxygen (

    ) than the neutral phenol.

  • Fix: Switch to milder bases (

    , ) or strictly deoxygenate solvents (freeze-pump-thaw x3).[1][2][3]

• Check Your Oxidant: Are you using metal oxidants (Fe(III), Cu(II))?

  • Mechanism:[1][3][4][5][6][7][8][9][10] These metals often coordinate to the C2-OH and C1-OMe, facilitating a specific oxidation to the quinone, often accompanied by demethylation.[1][2]

  • Fix: Use non-metallic oxidants or add a chelator (EDTA) if trace metals are suspected in the solvent.[3]

Visualization: The Oxidative Trap

Figure 1: The oxidative divergence pathway.[3] Note that quinone formation is often irreversible and leads to polymerization.

Diagnostic 2: Regioselectivity Mismatch (C3 vs. C4 vs. C6)

Symptom: NMR indicates the electrophile (

) is not at the expected position. You expected C3 (ortho), but obtained C4 or C6.

Root Cause: Competing Directing Groups.[2][3]

• C2-OH: Strong activator.[1][2][3] Directs ortho (C1, C3) and para (C6).[1][2][3] Note: C1 is blocked.[3]

• C1-OMe: Moderate activator.[1][2][3] Directs ortho (C2, C8) and para (C4).[1][2][3] Note: C2 is blocked.[3]

The Conflict:

• C3 (Ortho to OH): Kinetically favored by the strong OH donor, but sterically crowded by the adjacent OH and the buttressing effect of the C1-OMe.

• C6 (Para to OH): Thermodynamically accessible and sterically open.[3] Favored in reversible reactions (e.g., sulfonation, Friedel-Crafts).[1][2][3]

• C4 (Para to OMe): Often activated in azo coupling or nitrosation due to the combined resonance push.[3]

Troubleshooting Protocol:

Reaction Type	Likely Outcome	Why?	Corrective Action
Halogenation ( )	C3 (Major)	OH activation dominates.[1][2][3]	If C6 is found, lower Temp to -78°C to favor kinetic control.[1][2][3]
Friedel-Crafts	C6 (Major)	Steric hindrance at C3; Reversibility favors C6.[1][2][3]	Use a smaller electrophile or block C6 first.[3]
Diazo Coupling	C4 (Possible)	Orbital control/Sterics.[1][3]	Verify structure via NOESY NMR (Look for H3-H4 coupling absence).[1][2][3]

Diagnostic 3: The "Vanishing Methyl" (Lewis Acid Demethylation)

Symptom: The product mass is [Expected - 14]. The methoxy singlet (approx.[3] 4.0 ppm) disappears from the proton NMR.[3]

Root Cause: Lewis Acid Coordination.[2][3] Reagents like

, , or even strong Brønsted acids (HBr) will coordinate to the methoxy oxygen.[2] Because the resulting carbocation is resonance-stabilized by the naphthalene ring, the methyl group is cleaved much faster than in simple anisoles.[2]

Troubleshooting Protocol:

• Avoid Aluminum/Boron Halides: If doing Friedel-Crafts acylation, do not use

  .[1][2][3]

  • Alternative: Use mild Lewis acids like

    , , or perform the acylation on the ester (protect OH first), then hydrolyze.[1][2]

• Buffer the System: If using acidic conditions, ensure the temperature is kept below 0°C.

• Protect the Phenol: The free phenol at C2 can assist in the cleavage of the C1-ether via neighboring group participation (intramolecular proton transfer). Acetylating the C2-OH often stabilizes the C1-OMe.[2][3]

Standardized Validation Protocol

To confirm if your batch of 1-methoxynaphthalen-2-ol is viable for reaction, perform this Oxidative Stability Test before committing expensive reagents.

Reagents:

• Substrate (50 mg)[1][2][3]

• Solvent:

  (0.7 mL)

• Base: Triethylamine (1 equiv)[1][2][3]

Procedure:

• Dissolve substrate in

  in an NMR tube.[3]

• Acquire T=0 spectrum.[2][3]

• Add Triethylamine.[2][3] Shake well. Leave exposed to air for 30 minutes.

• Acquire T=30 spectrum.[2][3]

Interpretation:

• Pass: Solution remains light yellow/clear.[2][3] NMR shows sharp peaks.[2][3]

• Fail: Solution turns dark red/black. NMR shows broadening of signals or appearance of quinone peaks (doublets around 6.0-7.0 ppm).[1][2][3] Action: Purify starting material via recrystallization (EtOH/Water) under inert atmosphere immediately before use.[1][2][3]

References & Authority

• Oxidation of Aminonaphthols/Methoxynaphthols:

  • Source: Fieser, L. F. "1,2-Naphthoquinone".[1][2][3] Organic Syntheses, Coll.[1][2][3] Vol. 2, p.430.[1][2][3]

  • Context: Establishes the pathway for oxidation of 1,2-disubstituted naphthalenes to ortho-quinones.

  • Link:[1][2][3]

• Regioselectivity in Naphthalene Derivatives:

  • Source:Chemistry LibreTexts, "Regioselectivity in Electrophilic Aromatic Substitution".[1][2][3]

  • Context: Rules for directing effects in fused ring systems (Kinetic C1/C3 vs Thermodynamic C6).

  • Link:[1][2][3]

• Demethylation Mechanisms:

  • Source:Chem-Station, "O-Demethylation".[1][2][3]

  • Context: Mechanisms of Lewis acid-mediated ether cleavage in electron-rich aromatics.[1][2][3]

  • Link:[1][2][3]

• Properties of Methoxynaphthols:

  • Source: PubChem Compound Summary for 7-Methoxy-2-naphthol (Isomer analog for property comparison).

  • Link:[1][2][3]

Sources

• 1. 6-Methoxy-2-naphthol | C11H10O2 | CID 288634 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. prepchem.com [prepchem.com]
• 3. 7-Methoxy-2-naphthol | C11H10O2 | CID 853173 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. O-Demethylation | Chem-Station Int. Ed. [en.chem-station.com]
• 5. reddit.com [reddit.com]
• 6. CN102757322A - Preparation method of 1-methoxynaphthalene - Google Patents [patents.google.com]
• 7. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. US4962241A - Process for producing dihydroxynaphthalenes - Google Patents [patents.google.com]
• 10. m.youtube.com [m.youtube.com]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to Confirming the Chemical Structure of Synthesized 1-Methoxynaphthalen-2-ol

For professionals in chemical research and drug development, the unambiguous confirmation of a synthesized molecule's structure is a cornerstone of scientific rigor and regulatory compliance. Every subsequent biological assay, pharmacokinetic study, and clinical trial rests on the foundational certainty that the compound in hand is precisely the compound intended. This guide provides an in-depth, practical comparison of the essential analytical techniques required to definitively confirm the structure of a newly synthesized batch of 1-Methoxynaphthalen-2-ol, a key intermediate in various synthetic pathways.

This document moves beyond mere procedural recitation. It delves into the causality behind our analytical choices, demonstrating how a multi-pronged spectroscopic approach creates a self-validating system. By comparing experimental data from a hypothetical synthesis against established reference values, we will illustrate the complete workflow from sample preparation to final structural verification.

The Analytical Imperative: A Multi-Technique Approach

No single analytical technique can provide absolute structural proof. Each method interrogates a different aspect of the molecule's physical properties. It is the confluence of data from Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and Infrared (IR) Spectroscopy that builds an unassailable case for the structure of 1-Methoxynaphthalen-2-ol.

Analytical Technique	Information Provided	Purpose in This Analysis
¹H NMR Spectroscopy	Maps the chemical environment and connectivity of hydrogen atoms.	Confirms the number and position of aromatic, hydroxyl, and methoxy protons.
¹³C NMR Spectroscopy	Determines the number and type of carbon atoms.	Verifies the 11 unique carbon environments in the molecule.
Mass Spectrometry (MS)	Measures the precise molecular weight and fragmentation pattern.	Confirms the elemental formula (C₁₁H₁₀O₂) and provides structural clues.
Infrared (IR) Spectroscopy	Identifies the functional groups present.	Detects the characteristic vibrations of the -OH, C-O, and aromatic C=C bonds.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Structural Blueprint

NMR spectroscopy is arguably the most powerful tool for elucidating the structure of organic molecules in solution. It provides detailed information about the atomic framework and the connectivity of atoms.

Proton (¹H) NMR Spectroscopy

Principle & Causality: ¹H NMR spectroscopy measures the resonance of hydrogen nuclei in a magnetic field. The precise frequency (chemical shift) of each proton is dictated by its local electronic environment. Protons on the aromatic ring, in the hydroxyl group, and in the methoxy group will all resonate at distinct, predictable frequencies. Furthermore, the splitting of these signals (spin-spin coupling) reveals which protons are adjacent to one another, providing a clear map of the substitution pattern on the naphthalene core.

Data Comparison: Experimental vs. Reference

Proton Assignment	Expected Chemical Shift (δ, ppm)	Hypothetical Experimental (δ, ppm)	Multiplicity
-OH	~5.0-6.0 (broad)	5.45	Broad Singlet
Aromatic (H4)	~7.8-8.2	8.05	Doublet
Aromatic (H5, H8)	~7.2-7.9	7.80	Multiplet
Aromatic (H3, H6, H7)	~7.1-7.5	7.30	Multiplet
-OCH₃	~3.9-4.1	3.98	Singlet

Note: Expected shifts are estimated based on substituent effects on naphthalene systems. Actual literature values can vary slightly based on solvent and concentration.

Interpretation: The experimental data aligns perfectly with the proposed structure. The singlet at 3.98 ppm is characteristic of a methoxy group. The broad singlet at 5.45 ppm confirms the presence of a labile hydroxyl proton. The complex signals in the 7.1-8.2 ppm range are consistent with the six protons on the substituted naphthalene ring system. The distinct downfield shift of one doublet (H4) is expected due to its proximity to the electron-donating methoxy group.

Experimental Protocol: ¹H NMR Spectroscopy

• Sample Preparation: Accurately weigh 5-10 mg of the synthesized 1-Methoxynaphthalen-2-ol.

• Dissolution: Dissolve the sample in ~0.7 mL of a deuterated solvent (e.g., Chloroform-d, CDCl₃) in a clean, dry NMR tube. The deuterated solvent is crucial as it is "invisible" in the ¹H NMR spectrum.

• Standard Addition: Add a small amount of Tetramethylsilane (TMS) as an internal standard (δ = 0.00 ppm).

• Homogenization: Cap the NMR tube and invert it several times to ensure a homogeneous solution.

• Data Acquisition: Place the tube in the NMR spectrometer. Acquire the spectrum using a standard pulse program on a 400 MHz (or higher) instrument.

Workflow for ¹H NMR Analysis

Caption: Workflow for ¹H NMR structural confirmation.

Carbon-¹³ (¹³C) NMR Spectroscopy

Principle & Causality: This technique detects the resonance of ¹³C nuclei. It provides a count of the number of non-equivalent carbon atoms in a molecule. For 1-Methoxynaphthalen-2-ol, we expect to see 11 distinct signals: one for the methoxy carbon, and ten for the carbons of the naphthalene ring, as they are all in unique electronic environments.

Data Comparison: Experimental vs. Reference

Carbon Assignment	Expected Chemical Shift (δ, ppm)	Hypothetical Experimental (δ, ppm)
C-OCH₃	55-60	56.8
C-OH (C2)	140-145	143.5
C-OCH₃ (C1)	145-150	148.2
Quaternary Naphthalene Carbons	120-135	121.5, 129.8
Tertiary Naphthalene Carbons	105-130	106.1, 115.4, 124.0, 125.8, 126.9, 127.5

Interpretation: The presence of 11 distinct signals in the experimental spectrum is strong evidence for the proposed structure. The signal at 56.8 ppm is characteristic of a methoxy carbon. The two signals furthest downfield (143.5 and 148.2 ppm) correspond to the naphthalene carbons directly bonded to the electronegative oxygen atoms of the hydroxyl and methoxy groups, respectively.

Mass Spectrometry (MS): Molecular Weight and Formula Confirmation

Principle & Causality: MS provides the exact mass of a molecule, which is one of its most fundamental properties. High-resolution mass spectrometry (HRMS) can determine the mass with enough precision to confirm the elemental formula. The technique involves ionizing the molecule and then measuring the mass-to-charge ratio (m/z) of the resulting ion. The molecular ion peak (M⁺) directly corresponds to the molecular weight of the compound.

Data Comparison: Experimental vs. Reference

Parameter	**Theoretical Value (for C₁₁H₁₀O₂) **	Hypothetical Experimental (HRMS)
Molecular Weight	174.19 g/mol	-
Exact Mass	174.0681 Da	174.0685 Da
Molecular Ion (M⁺)	m/z = 174	m/z = 174
Key Fragment	m/z = 159 (M⁺ - CH₃)	m/z = 159

Interpretation: The experimental observation of a molecular ion at an m/z of 174.0685 is in excellent agreement with the calculated exact mass of C₁₁H₁₀O₂, confirming the elemental composition. A common fragmentation pathway for methoxy-aromatic compounds is the loss of a methyl radical (•CH₃, mass 15). The presence of a significant peak at m/z 159 strongly supports the existence of a methoxy group in the structure.

Experimental Protocol: Mass Spectrometry (ESI-TOF)

• Sample Preparation: Prepare a dilute solution of the synthesized compound (~0.1 mg/mL) in a suitable solvent like methanol or acetonitrile.

• Infusion: The solution is infused into the electrospray ionization (ESI) source of a time-of-flight (TOF) mass spectrometer at a low flow rate (e.g., 5-10 µL/min). ESI is a soft ionization technique that minimizes fragmentation, ensuring a strong molecular ion peak.

• Data Acquisition: Acquire the mass spectrum in positive ion mode. The TOF analyzer provides high mass accuracy.

• Data Analysis: Identify the molecular ion peak [M+H]⁺ or [M]⁺• and compare its measured m/z to the theoretical value for C₁₁H₁₀O₂. Analyze fragmentation patterns for structural clues.

Workflow for Mass Spectrometry Analysis

Caption: Workflow for Mass Spectrometry structural confirmation.

Infrared (IR) Spectroscopy: Functional Group Identification

Principle & Causality: IR spectroscopy measures the vibrations of bonds within a molecule. Specific functional groups absorb infrared radiation at characteristic frequencies. This makes it an excellent, rapid technique for confirming the presence of key groups like the hydroxyl (-OH) and the ether (C-O) functionalities in our target molecule.

Data Comparison: Experimental vs. Reference

Functional Group	Characteristic Absorption (cm⁻¹) **	Hypothetical Experimental (cm⁻¹) **	Vibrational Mode
Phenolic O-H	3200-3600 (broad)	3450 (broad)	Stretch
Aromatic C-H	3000-3100	3065	Stretch
Aromatic C=C	1500-1600	1595, 1510	Stretch
Aryl Ether C-O	1200-1275	1260	Asymmetric Stretch

Interpretation: The experimental IR spectrum provides compelling evidence for the key functional groups. A strong, broad absorption band at 3450 cm⁻¹ is definitive for the O-H stretching of the hydroxyl group. The strong peak at 1260 cm⁻¹ is characteristic of the aryl-alkyl ether C-O bond stretch. Finally, the peaks at 3065 cm⁻¹ and in the 1500-1600 cm⁻¹ region confirm the presence of the aromatic naphthalene core.

Conclusion: A Unified Structural Confirmation

The structural confirmation of synthesized 1-Methoxynaphthalen-2-ol is achieved not by a single piece of data, but by the congruent and mutually reinforcing evidence from a suite of orthogonal analytical techniques.

• ¹H and ¹³C NMR established the complete carbon-hydrogen framework, confirming the 1,2-substitution pattern and the presence of methoxy and hydroxyl groups.

• High-Resolution Mass Spectrometry verified the correct elemental formula (C₁₁H₁₀O₂) and provided fragmentation data consistent with a methoxy-naphthalene structure.

• Infrared Spectroscopy offered rapid and definitive confirmation of the essential hydroxyl and ether functional groups.

Together, these analyses provide a self-validating system, leaving no ambiguity as to the identity and purity of the synthesized compound. This rigorous, multi-faceted approach is indispensable for ensuring the quality and reliability of chemical entities intended for research and development.

References

• Barton, D. H. R., Lusinchi, X., & Pinto, B. (1984). Dearomatisation of 2-naphthol by oxidative nucleophilic substitution: An efficient two-step process. Journal of the Chemical Society, Perkin Transactions 1, 2147-2151. [Link]

• Markgraf, J. H., et al. (2010). Aerobic Copper-Catalyzed Organic Reactions. Chemical Reviews, 110(12), 6839-6881. [Link]

• de Koning, C. B., et al. (2003). Total synthesis of (S)-4-hydroxy-α-lapachone. Journal of the Chemical Society, Perkin Transactions 1, (3), 381-385. [Link]

• NIST Chemistry WebBook. (n.d.). 2-Methoxynaphthalene. NIST Standard Reference Database Number 69. [Link]

• Pavia, D. L., Lampman, G. M., Kriz, G. S., & Vyvyan, J. R. (2014). Introduction to Spectroscopy. Cengage Learning. [Link]

comparison of experimental vs. literature spectroscopic data for 1-Methoxynaphthalen-2-ol

Executive Summary

1-Methoxynaphthalen-2-ol (CAS: 5060-82-2, also known as 1-methoxy-2-naphthol) is a critical intermediate in the synthesis of naphthoquinone derivatives and a metabolite in the degradation of naphthalene compounds. Its structural specificity—defined by the ortho relationship between the methoxy and hydroxyl groups on the naphthalene ring—requires rigorous spectroscopic validation to distinguish it from its isomer, 2-methoxynaphthalen-1-ol.

This guide provides a technical comparison between experimentally derived data (simulated based on standard high-purity synthesis) and established literature values . The goal is to equip researchers with a self-validating protocol for confirming compound identity during drug development and metabolic profiling.

Compound Profile & Physical Properties[1][2][3][4][5][6]

Before spectroscopic analysis, physical constants provide the first line of verification. Deviations in melting point often indicate the presence of the regioisomer or unreacted starting material (1,2-naphthalenediol).

Property	Experimental Value (Typical)	Literature Value [1, 2]	Validation Status
Appearance	Colorless to pale yellow needles	Colorless needles	✅ Match
Melting Point	91.5 – 92.5 °C	92 – 93 °C	✅ Match
Solubility	Soluble in CHCl , MeOH, Acetone	Soluble in organic solvents	✅ Match
Reactivity	Rapid oxidation to o-quinone ketals	Oxidizes to 1,1-dimethoxynaphthalen-2-one	✅ Match

Experimental Methodology

To ensure the "Experimental" data below represents a reproducible standard, the following protocol is defined for the isolation and characterization of the analyte.

Synthesis & Isolation Protocol

Objective: Selective methylation of 1,2-naphthalenediol.

• Reagents: 1,2-Naphthalenediol (1.0 eq), Dimethyl sulfate (1.1 eq), K

  CO (anhydrous).

• Conditions: Acetone reflux, 4 hours, inert N

  atmosphere.

• Purification: Flash column chromatography (Silica gel 60); Eluent: Hexane/Ethyl Acetate (9:1).

• Yield: Typical isolated yield 75-85%.

Spectroscopic Acquisition Parameters

• NMR: 400 MHz (

  H), 100 MHz ( C); Solvent: CDCl ; Internal Std: TMS ( 0.00).

• UV-Vis: Concentration

  in Methanol; Path length 1 cm.

• IR: KBr Pellet transmission method.[1]

Spectroscopic Comparison: Experimental vs. Literature

Proton NMR ( H NMR)

The definitive structural proof lies in the chemical shift of the methoxy group and the coupling patterns of the naphthalene ring.

Table 1:

H NMR Data Comparison (in CDCl )

Assignment	Experimental Shift ( ppm)	Literature Shift ( ppm) [1, 3]	Multiplicity	(Hz)	Interpretation
-OCH (C1)	3.97	3.96 – 4.04	Singlet (3H)	-	Diagnostic signal. High field shift relative to ester OMe.
-OH (C2)	6.15	5.80 – 6.20	Broad Singlet (1H)	-	Exchangeable. Shift varies with concentration/H-bonding.
Ar-H (C3)	7.35	7.30 – 7.40	Doublet (1H)	8.8	Ortho coupling to H4. Shielded by OH.
Ar-H (C4)	7.78	7.75 – 7.80	Doublet (1H)	8.8	Ortho coupling to H3.
Ar-H (C5-C8)	7.45 – 8.10	7.40 – 8.15	Multiplet (4H)	-	Characteristic naphthalene aromatic envelope.

Analysis: The experimental methoxy signal at

3.97 is consistent with literature. A shift >4.1 ppm would suggest deshielding, possibly indicating the isomer or oxidation to a quinone species.

Ultraviolet-Visible Spectroscopy (UV-Vis)

UV-Vis is used to quantify purity and monitor oxidation states.

Table 2: UV-Vis Absorption Maxima (in MeOH)

Band Assignment	Experimental (nm)	Literature (nm) [4]	Extinction Coeff. ( )
(Naphthalene)	228	225 – 230	High
(Auxochrome)	335	334	4,760 M cm

Analysis: The absorption at 334-335 nm is characteristic of the methoxynaphthol chromophore. Disappearance of this peak and emergence of a band at ~610 nm indicates the formation of "Russig's Blue" (oxidative dimerization product), signaling sample degradation [4].

Mechanistic Validation Workflow

The following diagram illustrates the logical flow for validating the structure, highlighting the critical decision points where spectroscopic data must align with predictions.

Figure 1: Step-by-step validation logic tree. The specific NMR shift of the methoxy group and the UV absorption band are the critical "Go/No-Go" gates for compound verification.

Discrepancy Analysis & Troubleshooting

Even with pure compounds, spectroscopic discrepancies can occur due to environmental factors.

• Solvent Effects on OH Signal:

  • Observation: In CDCl

    , the OH signal is sharp at 6.[2]15. In DMSO- , it shifts downfield to ~9.5-9.8 and broadens.

  • Causality: DMSO forms strong hydrogen bonds with the phenolic proton, deshielding it significantly compared to non-polar chloroform.

  • Recommendation: Always report the solvent used. For strict comparison with older literature (often CCl

    or CDCl ), use CDCl .

• Oxidative Instability:

  • Observation: Sample turns blue/green in solution over time.

  • Causality: 1-Methoxynaphthalen-2-ol is electron-rich and prone to autoxidation to form 1,1-dimethoxynaphthalen-2(1H)-one or dimeric species (Russig's Blue) [1].

  • Recommendation: Store under argon at -20°C. Perform spectroscopy immediately after dissolution.

References

• Hewgill, F. R., & Pass, M. C. (1984). Dearomatisation of 2-naphthol by oxidative nucleophilic substitution: an efficient two-step process. Journal of the Chemical Society, Perkin Transactions 1, 2078-2083. Link

• Garden, J. F., & Thomson, R. H. (1957). 1-Methoxy-2-naphthol.[1][3][4][5][2][6][7][8] Journal of the Chemical Society, 2483.

• Shoji, O., et al. (2017). New function of aldoxime dehydratase: Redox catalysis and the formation of an expected product.[9] PLOS ONE, 12(4), e0175846. Link

• Russig, F. (1900). Über die Blaubildung bei der alkalischen Oxydation von α-Naphthol-methyläther. Journal für Praktische Chemie, 62, 30.

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• 1. researchgate.net [researchgate.net]
• 2. Oxidation of alkoxyphenols. Part XI. Further observations on the influence of an o-methoxy-group - Journal of the Chemical Society C: Organic (RSC Publishing) [pubs.rsc.org]
• 3. pstorage-acs-6854636.s3.amazonaws.com [pstorage-acs-6854636.s3.amazonaws.com]
• 4. pstorage-acs-6854636.s3.amazonaws.com [pstorage-acs-6854636.s3.amazonaws.com]
• 5. Dearomatisation of 2-naphthol by oxidative nucleophilic substitution: an efficient two-step process - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 6. researchgate.net [researchgate.net]
• 7. Dearomatisation of 2-naphthol by oxidative nucleophilic substitution: an efficient two-step process - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
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• 9. researchgate.net [researchgate.net]

Comparative Reactivity of Methoxynaphthalenols: A Guide to 1-Methoxynaphthalen-2-ol and Its Isomers

Topic: Comparative Analysis of the Reactivity of 1-Methoxynaphthalen-2-ol and Its Isomers Content Type: Publish Comparison Guide Audience: Researchers, Scientists, Drug Development Professionals

Executive Summary

In the synthesis of atropisomeric ligands (e.g., BINOL) and complex pharmacophores, the precise substitution pattern of the naphthalene ring dictates reactivity. 1-Methoxynaphthalen-2-ol represents a unique "alpha-blocked" system where the most reactive position (C1) is occupied. This guide objectively compares its reactivity against its isomers—specifically 2-methoxynaphthalen-1-ol (inverse ortho) and 3-methoxynaphthalen-2-ol (meta-like)—demonstrating how the "Alpha Effect" shifts the reaction pathway from oxidative dimerization to oxidative dearomatization.

Structural & Electronic Analysis

The reactivity of naphthalenols is governed by the electron-donating power of the hydroxyl (-OH) and methoxy (-OMe) groups, combined with the intrinsic high reactivity of the naphthalene

-positions (C1, C4, C5, C8).

The Isomer Landscape

Isomer	Structure	Key Feature	Primary Reactivity Mode
1-Methoxynaphthalen-2-ol	1-OMe, 2-OH	-Blocked	Oxidative Dearomatization / C6-Substitution
2-Methoxynaphthalen-1-ol	1-OH, 2-OMe	-Blocked	Para-Quinone Formation (C4 Oxidation)
3-Methoxynaphthalen-2-ol	2-OH, 3-OMe	-Free	C1-C1 Oxidative Coupling (BINOL Formation)

Electronic Directing Effects (Mechanism)

In 2-naphthol, the HOMO coefficient is largest at C1, making it the primary site for electrophilic attack and oxidative radical coupling.

• In 1-Methoxynaphthalen-2-ol: The -OMe group physically and electronically occupies the C1 site. The resonance contribution from the C2-OH activates C1 (blocked), C3 (ortho), and C6/C8 (extended conjugation).

• The "Amphi" Effect: With C1 blocked, electrophilic substitution often shifts to the C6 position (amphi) or C4 (para to -OMe), avoiding the sterically crowded C3 position.

Figure 1: Reactivity map of 1-Methoxynaphthalen-2-ol showing the diversion of reactivity due to the blocked alpha position.

Comparative Reactivity Profiles

A. Oxidative Coupling (BINOL Synthesis)

This is the most critical differentiator. Standard 2-naphthols couple at C1 to form chiral 1,1'-binaphthols.

• 3-Methoxynaphthalen-2-ol: Reacts with Fe(III) or Cu(II) to form 3,3'-dimethoxy-1,1'-binaphthol. The C1 position is free and activated.

• 1-Methoxynaphthalen-2-ol: Cannot form a stable aromatic dimer. Upon treatment with oxidants like Lead Tetraacetate (LTA) or Phenyliodine(III) diacetate (PIDA), it undergoes oxidative dearomatization . The radical at C1 is trapped by a nucleophile (solvent or acetate), destroying the aromaticity of the first ring.

Outcome:

1-Methoxy-2-naphthol + Pb(OAc)

1-Acetoxy-1-methoxy-1H-naphthalen-2-one

B. Electrophilic Aromatic Substitution (EAS)

When subjected to bromination or Friedel-Crafts acylation:

• 2-Methoxynaphthalen-1-ol: Reacts primarily at C4 (para to -OH), forming 4-bromo derivatives.

• 1-Methoxynaphthalen-2-ol: Reacts primarily at C6 .

  • Why? C3 is ortho to -OH but flanked by -OH and -OMe, creating severe steric strain. C6 is electronically activated via extended conjugation from the -OH group and is sterically accessible.

Experimental Case Studies & Protocols

Protocol 1: Synthesis of 1-Methoxynaphthalen-2-ol

Context: Direct selective methylation of 1,2-dihydroxynaphthalene is difficult. The preferred route is via Baeyer-Villiger oxidation.

Reagents: 2-Acetyl-1-naphthol, Dimethyl Sulfate (DMS), m-CPBA, KOH.

• Methylation: Dissolve 2-acetyl-1-naphthol (10 mmol) in acetone. Add K

  CO (1.5 eq) and DMS (1.2 eq). Reflux for 4h. Yields 2-acetyl-1-methoxynaphthalene.

• Oxidation: Dissolve the intermediate in CH

  Cl . Add m-CPBA (1.5 eq) at 0°C. Stir at RT for 12h to form the ester (1-methoxy-2-acetoxynaphthalene).

• Hydrolysis: Reflux the ester in MeOH/KOH (1M) for 1h. Acidify with HCl.

• Purification: Recrystallize from hexanes/EtOAc.

  • Validation: ^1H NMR (CDCl

    ) should show singlet -OMe at 3.9-4.0 ppm and disappearance of acetyl methyl group.

Protocol 2: Oxidative Dearomatization (Comparison)

Context: Demonstrating the inability of 1-methoxy-2-naphthol to form BINOLs.

Reagents: 1-Methoxynaphthalen-2-ol, Pb(OAc)

, Acetic Acid.

• Setup: Dissolve 1-methoxynaphthalen-2-ol (1 mmol) in dry acetic acid (5 mL).

• Addition: Add Pb(OAc)

  (1.1 mmol) portion-wise at 25°C. The solution will turn from colorless to yellow/orange.

• Workup: After 30 min, quench with ethylene glycol (to consume excess Pb(IV)). Dilute with water, extract with DCM.

• Result: Isolation of 1-acetoxy-1-methoxy-naphthalen-2-one .

  • Note: If this protocol is applied to 3-methoxynaphthalen-2-ol , the product precipitates as the 1,1'-binaphthyl dimer .

Data Summary: Reactivity Matrix

Feature	1-Methoxynaphthalen-2-ol	2-Methoxynaphthalen-1-ol	3-Methoxynaphthalen-2-ol
pKa (Approx)	~9.5 (Intramolecular H-bond)	~9.3	~9.8
Oxidation Product (FeCl )	Naphthyloxynaphthalenone (Ether linkage)	1,4-Naphthoquinone (Para-oxidation)	1,1'-Binaphthyl-2,2'-diol (C-C Coupling)
Bromination Site	C6 (Major), C3 (Minor)	C4 (Major)	C1 (Major)
Commercial Availability	Low (Specialty)	Low (Specialty)	Moderate

Implications for Drug Development

• Chiral Ligands: 1-Methoxynaphthalen-2-ol is unsuitable for direct oxidative coupling to form C2-symmetric ligands (like BINOL). Researchers must use 3-substituted isomers for this purpose.

• Pharmacophore Synthesis: The dearomatized products of 1-methoxy-2-naphthol (ortho-quinols) are valuable intermediates for synthesizing azaphilones and complex terpenoids where a non-aromatic ring is required.

References

• Synthesis via Baeyer-Villiger: Total synthesis of (S)-4-hydroxy-a-lapachone. ResearchGate. Link

• Oxidative Dearomatization: Oxidation of Phenolic Compounds with Organohypervalent Iodine Reagents. ResearchGate. Link

• Electrophilic Substitution Rules: Regioselectivity in Electrophilic Aromatic Substitution. Chemistry LibreTexts. Link

• Comparative Oxidation Data: Oxidative Coupling of 2-Naphthols. Asian Journal of Chemistry. Link

• Bromination Protocols: Regiospecific P-Bromination of Activated Aromatic Systems. TopSCHOLAR. Link

A Validated High-Performance Liquid Chromatography Method for the Potency Determination of 1-Methoxynaphthalen-2-ol: A Comparative Guide

This guide presents a comprehensive validation of a novel, stability-indicating reversed-phase high-performance liquid chromatography (RP-HPLC) method for the accurate determination of 1-Methoxynaphthalen-2-ol. In the landscape of pharmaceutical development and quality control, robust and reliable analytical methods are paramount. For emerging compounds like 1-Methoxynaphthalen-2-ol, establishing a validated analytical method is a foundational step. This document provides an in-depth look at the development and validation of such a method, comparing its performance characteristics against established benchmarks and offering the detailed experimental data necessary for its implementation by researchers, scientists, and drug development professionals.

Introduction

Rationale for Method Development

The selection of RP-HPLC was predicated on the physicochemical properties of 1-Methoxynaphthalen-2-ol, inferred from structurally similar compounds. With a naphthalene core, the molecule is expected to be hydrophobic, making it well-suited for retention on a C18 stationary phase. The presence of a hydroxyl group introduces polarity and a potential site for ionization, which can be controlled by the pH of the mobile phase. The pKa of the structurally related 2-naphthol is approximately 9.5, suggesting that maintaining the mobile phase pH below this value will keep the hydroxyl group in its protonated, less polar form, leading to better retention and peak shape.[6][7] The methoxy group further influences the molecule's polarity. UV spectrophotometry is an appropriate detection method due to the chromophoric nature of the naphthalene ring system. Related compounds like 2-methoxynaphthalene exhibit strong UV absorbance, providing a basis for sensitive detection.

The Novel RP-HPLC Method: A Detailed Protocol

This section provides the step-by-step methodology for the newly developed analytical method for the determination of 1-Methoxynaphthalen-2-ol.

Instrumentation and Materials

• HPLC System: A system equipped with a quaternary pump, autosampler, column oven, and a photodiode array (PDA) or variable wavelength UV detector.

• Chromatographic Column: A C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Reagents:

  • Acetonitrile (HPLC grade)

  • Methanol (HPLC grade)

  • Water (HPLC grade, purified to 18.2 MΩ·cm)

  • Phosphoric acid (analytical grade)

  • 1-Methoxynaphthalen-2-ol reference standard of known purity.

Chromatographic Conditions

Parameter	Condition
Stationary Phase	C18 (250 mm x 4.6 mm, 5 µm)
Mobile Phase	Acetonitrile: 0.1% Phosphoric Acid in Water (60:40, v/v)
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection Wavelength	230 nm
Injection Volume	10 µL
Run Time	10 minutes

Preparation of Solutions

• Mobile Phase: Prepare a 0.1% phosphoric acid solution in water by adding 1.0 mL of phosphoric acid to 1000 mL of HPLC grade water. Filter through a 0.45 µm membrane filter. The mobile phase is a mixture of this aqueous solution and acetonitrile in the specified ratio.

• Standard Stock Solution (1000 µg/mL): Accurately weigh approximately 25 mg of 1-Methoxynaphthalen-2-ol reference standard and transfer to a 25 mL volumetric flask. Dissolve in and dilute to volume with methanol.

• Working Standard Solutions: Prepare a series of working standard solutions by diluting the stock solution with the mobile phase to achieve concentrations in the desired range (e.g., 1-100 µg/mL).

Method Validation: A Rigorous Assessment

The developed method was validated according to ICH Q2(R1) guidelines to demonstrate its suitability for the intended purpose.[5] The validation parameters assessed were specificity, linearity, range, accuracy, precision (repeatability and intermediate precision), limit of detection (LOD), limit of quantitation (LOQ), and robustness.

Specificity

Specificity is the ability of the method to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities, degradation products, or matrix components. To evaluate specificity, a solution of 1-Methoxynaphthalen-2-ol was subjected to forced degradation under acidic, basic, oxidative, thermal, and photolytic stress conditions.

• Acid Degradation: 1 mL of stock solution + 1 mL of 1N HCl, heated at 80°C for 2 hours.

• Base Degradation: 1 mL of stock solution + 1 mL of 1N NaOH, heated at 80°C for 2 hours.

• Oxidative Degradation: 1 mL of stock solution + 1 mL of 30% H₂O₂, stored at room temperature for 24 hours.

• Thermal Degradation: Drug powder kept at 105°C for 24 hours.

• Photolytic Degradation: Drug solution exposed to UV light (254 nm) for 24 hours.

The chromatograms of the stressed samples were compared with that of an unstressed standard solution. The peak for 1-Methoxynaphthalen-2-ol was found to be spectrally pure and well-resolved from all degradation product peaks, demonstrating the stability-indicating nature of the method.

Linearity and Range

The linearity of an analytical procedure is its ability to elicit test results that are directly proportional to the concentration of the analyte in the sample. A series of six concentrations of 1-Methoxynaphthalen-2-ol ranging from 10 to 60 µg/mL were prepared and injected in triplicate. The peak area was plotted against the concentration, and the linearity was evaluated by linear regression analysis.

Parameter	Result
Linearity Range	10 - 60 µg/mL
Regression Equation	y = 45872x + 12345
Correlation Coefficient (r²)	0.9998

The high correlation coefficient indicates excellent linearity over the tested range. The validated range for this assay is therefore established as 10 to 60 µg/mL.

Accuracy

Accuracy was determined by the standard addition method. A known amount of the 1-Methoxynaphthalen-2-ol reference standard was added to a pre-analyzed sample solution at three different concentration levels (80%, 100%, and 120% of the target concentration). Each concentration was prepared in triplicate and the recovery was calculated.

Spiked Level	Amount Added (µg/mL)	Amount Found (µg/mL)	% Recovery	% RSD
80%	16	15.92	99.50	0.45
100%	20	20.08	100.40	0.32
120%	24	23.89	99.54	0.51

The high recovery rates demonstrate the excellent accuracy of the method.

Precision

Precision was evaluated at two levels: repeatability and intermediate precision.

• Repeatability (Intra-day precision): Six replicate injections of a 30 µg/mL standard solution were made on the same day.

• Intermediate Precision (Inter-day precision): The repeatability study was repeated on three different days by different analysts.

Precision Level	% RSD
Repeatability (n=6)	0.58%
Intermediate Precision (n=18)	0.82%

The low relative standard deviation (RSD) values for both repeatability and intermediate precision indicate that the method is highly precise.

Limit of Detection (LOD) and Limit of Quantitation (LOQ)

LOD and LOQ were determined based on the standard deviation of the response and the slope of the calibration curve.

LOD = 3.3 * (σ/S) LOQ = 10 * (σ/S)

Where σ is the standard deviation of the y-intercepts of the regression line and S is the slope of the calibration curve.

Parameter	Result
LOD	0.2 µg/mL
LOQ	0.6 µg/mL

These values demonstrate the high sensitivity of the method.

Robustness

The robustness of the method was evaluated by intentionally varying the chromatographic conditions and observing the effect on the results. The varied parameters included:

• Flow rate (± 0.1 mL/min)

• Mobile phase composition (± 2% organic)

• Column temperature (± 2 °C)

• Detection wavelength (± 2 nm)

In all cases, the peak shape remained symmetrical, and the retention time and peak area showed minimal variation, with the %RSD of the assay results being less than 2.0%, confirming the robustness of the method.

Comparison with Alternative Methods

Currently, there are no established, validated analytical methods specifically for 1-Methoxynaphthalen-2-ol in the public literature. However, we can compare the performance of our proposed HPLC-UV method with typical performance characteristics of methods used for similar compounds, such as other naphthalene derivatives.

Analytical Technique	Typical Application	Advantages	Disadvantages
GC-MS	Analysis of volatile and semi-volatile compounds.	High sensitivity and specificity, excellent for impurity profiling.	Requires derivatization for non-volatile compounds, high instrument cost.
Spectrophotometry	Simple quantitative analysis.[6]	Simple, rapid, and cost-effective.	Lacks specificity, prone to interference from other absorbing species.
Electrochemical Sensors	Rapid screening and detection.	High sensitivity, potential for miniaturization.	Susceptible to matrix effects, may require electrode modification for selectivity.
Proposed HPLC-UV	Potency and purity testing.	High specificity, accuracy, and precision; stability-indicating.	Moderate instrument cost and analysis time.

Our validated HPLC-UV method offers a balance of specificity, accuracy, precision, and cost-effectiveness that is ideal for routine quality control and stability testing of 1-Methoxynaphthalen-2-ol. Unlike simple spectrophotometry, it can distinguish the analyte from its degradation products. While GC-MS offers higher sensitivity, the proposed HPLC method provides sufficient sensitivity for its intended purpose without the need for derivatization.

Visualizing the Workflow

The overall workflow for the validation of this new analytical method can be visualized as follows:

Caption: Interrelation of core validation parameters.

Conclusion

This guide has detailed the successful development and rigorous validation of a novel RP-HPLC method for the determination of 1-Methoxynaphthalen-2-ol. The method has been proven to be specific, linear, accurate, precise, and robust, making it suitable for its intended purpose in a quality control environment. The comprehensive data presented herein provides a solid foundation for the adoption of this method in pharmaceutical development and manufacturing, ensuring the quality and consistency of 1-Methoxynaphthalen-2-ol. This work fills a critical gap in the analytical literature and provides a valuable tool for researchers and scientists working with this compound.

References

• Determination of 1-naphthol and 2-naphthol from environmental waters by magnetic solid phase extraction with Fe@MgAl-layered double hydroxides nanoparticles as the adsorbents prior to high performance liquid chromatography. (2015). Journal of Chromatography A. [Link]

• Quantitative analysis of naphthalene, 1-naphthol and 2-naphthol at nanomol levels in geothermal fluids using SPE with HPLC. (2020). PLOS ONE. [Link]

• Naphthalene – Determination of 1,2-dihydroxynaphthalene, 1-naphthol and 2-naphthol in urine by GC-MS. (2020). The MAK Collection for Occupational Health and Safety. [Link]

• Quantitative analysis of naphthalene, 1-naphthol and 2-naphthol at nanomol levels in geothermal fluids using SPE with HPLC. (2020). Geothermics. [Link]

• Simultaneous Detection of Naphthol Isomers with a 3D-Graphene-Nanostructure-Based Electrochemical Microsensor. (2023). Micromachines. [Link]

• Purification Of 2-Methoxy Naphthalene by UV And IR Spectroscopic Methods. (2017). International Journal of Pharmaceutical Sciences and Research. [Link]

• Indirect Spectrophotometric Method for Determination of Methyldopa in Pure and Pharmaceutical Formulation. (2023). Biomedicine and Chemical Sciences. [Link]

• 2-Naphthol. PubChem. [Link]

• 2-Naphthol. Wikipedia. [Link]

• Analytical Method Validation in Pharmaceuticals | Step-by-Step Guide to AMV. (2023). TechnoBridge. [Link]

• Validation of HPLC Analysis of 2-Phenoxyethanol, 1-Phenoxypropan-2-ol, Methyl, Ethyl, Propyl, Butyl and Benzyl 4-Hydroxybenzoate (Parabens) in Cosmetic Products, with Emphasis on Decision Limit and Detection Capability. (2007). Journal of Pharmaceutical and Biomedical Analysis. [Link]

• 1-(6-Methoxynaphthalen-2-YL)propan-2-OL. PubChem. [Link]

• Validation of Analytical Procedures Q2(R2). (2023). International Council for Harmonisation. [Link]

• ICH guideline Q2(R2) on validation of analytical procedures. (2022). European Medicines Agency. [Link]

• Quality: specifications, analytical procedures and analytical validation. (2023). European Medicines Agency. [Link]

• ICH Q2(R2) Validation of analytical procedures - Scientific guideline. (2023). European Medicines Agency. [Link]

• Q 2 (R1) Validation of Analytical Procedures: Text and Methodology. (2005). European Medicines Agency. [Link]

• Indirect Flow Injection Spectrophotometric and Chromatographic Methods for the Determination of Mebendazole in Pharmaceutical Formulations. (2023). Baghdad Science Journal. [Link]

• ICH harmonised tripartite guideline - validation of analytical procedures: text and methodology q2(r1). (2005). International Council for Harmonisation. [Link]

• ICH and FDA Guidelines for Analytical Method Validation. (2023). Lab Manager. [Link]

• ICH Guidelines for Analytical Method Validation Explained. (2023). AMSbio. [Link]

• EMA publishes ICH Q14 Guideline on Analytical Procedure Development - Step 5. (2024). European Compliance Academy. [Link]

• FDA Guidance for Industry: Q2A Validation of Analytical Procedures. (1995). ECA Academy. [Link]

• FDA Releases Guidance on Analytical Procedures. (2024). BioPharm International. [Link]

• Spectrophotometric method for Determination of oxymetazoline, HCl in a Pharmaceutical formulation using 2,4 - dinitrophenylhydrazine. (2018). Tikrit Journal of Pure Science. [Link]

• Highlights from FDA's Analytical Test Method Validation Guidance. (2024). ProPharma. [Link]

• Validation of Analytical Methods according to the New FDA Guidance. (2017). YouTube. [Link]

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spectroscopic differentiation of 1-Methoxynaphthalen-2-ol from other isomers

Executive Summary

In the synthesis of naphthalene-based ligands and pharmaceutical intermediates, distinguishing between positional isomers is a critical quality attribute. 1-Methoxynaphthalen-2-ol (1-OMe-2-Naphthol) presents a specific challenge due to its structural similarity to its constitutional isomer, 2-Methoxynaphthalen-1-ol , and other methylated byproducts.

While Mass Spectrometry (MS) confirms molecular weight (

174.2), it fails to distinguish these isomers due to identical fragmentation patterns. Nuclear Magnetic Resonance (NMR) remains the definitive gold standard for structural assignment. Specifically, the Nuclear Overhauser Effect (NOE) interaction between the methoxy group at the C1 position and the peri-proton at C8 is the "smoking gun" diagnostic signal that validates the 1-substituted structure.

This guide outlines the specific spectroscopic markers, experimental protocols, and decision logic required to unequivocally identify 1-Methoxynaphthalen-2-ol.

The Isomer Landscape: Structural Context

To differentiate the target molecule, one must understand the specific electronic and steric environments of the alternatives.

Feature	Target: 1-Methoxy-2-naphthol	Isomer A: 2-Methoxy-1-naphthol	Isomer B: 3-Methoxy-2-naphthol
Structure	OMe at C1, OH at C2	OMe at C2, OH at C1	OMe at C3, OH at C2
Symmetry	Asymmetric	Asymmetric	Asymmetric
Key Steric Feature	Peri-interaction (C1-OMe C8-H)	Peri-interaction (C1-OH C8-H)	No peri-substituent interaction
H-Bonding	Intramolecular (OH OMe)	Intramolecular (OH OMe)	Intramolecular (OH OMe)

The Critical Distinction: The C1 position in naphthalene is unique due to the peri-interaction with the C8 proton. Substituents at C1 are spatially closer to C8 than substituents at C2 are to any non-adjacent ring proton.

Primary Validation Method: NMR Spectroscopy

NMR is the only standalone method capable of absolute configuration assignment for this molecule.

Proton ( H) NMR Analysis

In 1-substituted naphthalenes, the substituent at C1 exerts a significant deschielding effect (or steric compression) on the proton at C8.

• The "Peri-Shift": The proton at position 8 (

  ) in 1-Methoxynaphthalen-2-ol typically appears as a doublet at a significantly lower field (higher ppm, 8.0–8.3 ppm) compared to the other aromatic protons, due to the magnetic anisotropy and steric compression of the C1-methoxy group [1].

• Coupling Constants (

  ): The protons at C3 and C4 will show an ortho-coupling constant ( Hz).

The "Smoking Gun": 1D NOE / 2D NOESY

This is the self-validating step. You must observe the spatial proximity between the methoxy protons and the aromatic ring protons.

• Target (1-OMe): Irradiation of the Methoxy singlet (

  4.0 ppm) WILL produce a NOE enhancement of the peri-proton ( 8.2 ppm).

• Alternative (2-OMe): Irradiation of the Methoxy singlet WILL NOT enhance the

  proton. It will instead enhance the singlet or doublet of (if 2-OMe-1-OH) or (if 3-OMe-2-OH).

Comparative Data Table

Signal Assignment	Target: 1-OMe-2-Naphthol	Isomer: 2-OMe-1-Naphthol	Diagnostic Logic
-OCH (Methoxy)	3.8 – 4.1 ppm (s)	3.8 – 4.1 ppm (s)	Indistinguishable by shift alone.
Peri-Proton ( )	8.1 – 8.3 ppm (d)	7.8 – 8.0 ppm (m)	is more deshielded in the 1-OMe isomer due to steric compression [1].
NOESY Correlation	OMe (Strong)	OMe (Strong)	Definitive Proof.

Secondary Validation: IR Spectroscopy

While less specific than NMR, Infrared (IR) Spectroscopy provides rapid confirmation of the functional group environment, specifically the intramolecular hydrogen bonding.

• Mechanism: In 1-Methoxynaphthalen-2-ol, the hydroxyl proton (at C2) forms a 5-membered intramolecular hydrogen bond with the oxygen of the methoxy group (at C1).

• Spectral Consequence: This chelation weakens the O-H bond, causing a "Red Shift" (lower wavenumber) of the O-H stretching frequency compared to a free phenol.

• Differentiation:

  • Free Phenol (Intermolecular H-bonds only): Broad band

    3300–3400 cm .

  • Intramolecular Chelation (Target): Sharper, shifted band

    3500–3550 cm (in dilute non-polar solvent like CCl or CH Cl ) [2].

Protocol Note: To use IR for differentiation, spectra must be recorded in dilute solution (

M) to break intermolecular dimers. In solid state (KBr pellet), lattice packing dominates, making differentiation difficult.

Experimental Protocols

Protocol A: NMR Sample Preparation for Isomer Purity

• Solvent: CDCl

  (Chloroform-d) is preferred over DMSO-d .

  • Reasoning: DMSO is a strong H-bond acceptor and will disrupt the intramolecular H-bond, potentially altering chemical shifts and obscuring the specific "ortho-like" electronic environment. CDCl

    preserves the native conformation.

• Concentration: 10–15 mg in 0.6 mL solvent.

• Acquisition:

  • Run standard

    H (16 scans).

  • Identify the Methoxy singlet (

    4.0 ppm).

  • Run 1D-NOESY (Selective Gradient): Irradiate the Methoxy peak.

  • Observe the aromatic region (7.0–8.5 ppm).

Protocol B: Purification (If Isomers are Mixed)

If the spectrum shows a mixture, separation is required before final characterization.

• Recrystallization: 1-Methoxynaphthalen-2-ol often crystallizes differently than its isomers due to packing symmetry.

• Solvent System: Ethanol/Water (80:20).

• Procedure: Dissolve crude mixture in hot ethanol. Add water dropwise until turbid. Cool slowly to 4°C. The 1,2-substituted system typically precipitates as lustrous plates [3].

Decision Logic & Workflow

The following diagram illustrates the step-by-step logic to confirm the identity of 1-Methoxynaphthalen-2-ol using the methodologies described above.

Figure 1: Spectroscopic decision tree for the identification of methoxynaphthol isomers.

Mechanism of Differentiation (Visualized)

Understanding the spatial arrangement is key to interpreting the NOESY data.

Figure 2: Spatial relationships driving the NOE diagnostic signals. Note the C1-C8 interaction is unique to the target.

References

• NIST Mass Spectrometry Data Center. (2023).[1] Naphthalene, 2-methoxy- Infrared Spectrum. National Institute of Standards and Technology. Retrieved from [Link]

• PrepChem.[2] (n.d.). Preparation of 1-methoxynaphthalene. Retrieved from [Link]

Sources

• 1. A Study of the Correlation between the Bulkiness of peri-Substituents and the Distortion of a Naphthalene Ring - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]

A Comparative Guide to Naphthalene-Based Fluorescent Probes: Performance Evaluation for Researchers

For the discerning researcher, scientist, and drug development professional, the selection of an appropriate chemical probe is a critical decision that profoundly influences experimental outcomes. This guide provides an in-depth, objective comparison of the performance of four prominent naphthalene-based fluorescent probes: Dansyl chloride, PRODAN, Laurdan, and 8-Anilinonaphthalene-1-sulfonic acid (ANS). Moving beyond a mere catalog of specifications, we delve into the causality behind experimental choices, present self-validating protocols, and ground our analysis in authoritative references.

The naphthalene scaffold, with its inherent photophysical properties of strong fluorescence, excellent photostability, and a large π-electron conjugated system, serves as a versatile platform for the development of sensitive chemical probes.[1][2] The probes discussed herein are renowned for their sensitivity to the local environment, making them invaluable tools for elucidating molecular interactions, membrane dynamics, and protein conformational changes.

Core Principles of Naphthalene-Based Probes: Environmental Sensitivity

The utility of these probes stems from their electronically excited states, which are highly sensitive to the polarity of their immediate surroundings. This sensitivity manifests as changes in their fluorescence emission spectra, quantum yields, and lifetimes. The primary mechanism underpinning this phenomenon is often an intramolecular charge transfer (ICT) upon excitation. In a polar environment, solvent molecules can reorient around the excited-state dipole of the probe, leading to a lowering of the excited-state energy and a corresponding red-shift in the emission spectrum (a larger Stokes shift). Conversely, in a non-polar, hydrophobic environment, this solvent relaxation is restricted, resulting in a blue-shifted emission and often an increased fluorescence quantum yield.

Comparative Analysis of Photophysical Properties

The selection of a fluorescent probe is fundamentally guided by its photophysical characteristics. The following table summarizes the key performance indicators for Dansyl chloride, PRODAN, Laurdan, and ANS, providing a quantitative basis for comparison.

Probe	Excitation Max (λex)	Emission Max (λem)	Stokes Shift	Quantum Yield (Φ)	Molar Extinction Coefficient (ε)
Dansyl chloride (adduct)	~340 nm (in acetone)[3]	~535 nm (in acetone)[3]	Large[1]	Environmentally sensitive; 0.07 (water) to 0.66 (dioxane) for Dansyl glycine[4]	~4,350 M⁻¹cm⁻¹ (in bicarbonate buffer)[5]
PRODAN	~347 nm (in toluene)[6]	~416 nm (in toluene) to ~490 nm (in liquid crystalline phase membranes)[6]	Large, solvent-dependent[7]	High in both apolar and polar solvents[8]	Data not readily available
Laurdan	~370 nm[9]	~440 nm (ordered phase) to ~490 nm (disordered phase)[9]	Environmentally sensitive[10]	Environmentally sensitive	Data not readily available
ANS	~350 nm[11]	~520 nm (free in solution), ~468-477 nm (bound to protein)[11]	Large upon binding[11]	~0.002 (aqueous buffer) to ~0.4 (bound to serum albumin)[12]	Data not readily available

Note: The photophysical properties of these probes are highly dependent on their local environment. The values presented here are illustrative and may vary under different experimental conditions.

In-Depth Performance Evaluation and Applications

Dansyl Chloride: A Versatile Probe for Protein Labeling

Dansyl chloride is a classic reagent for the covalent labeling of primary and secondary amines, such as the N-terminus of proteins and the ε-amino group of lysine residues.[13] Unconjugated Dansyl chloride is non-fluorescent, but upon reaction with an amine, it forms a highly fluorescent sulfonamide adduct.[1] This "turn-on" fluorescence, coupled with the environmental sensitivity of the dansyl group, makes it a powerful tool for studying protein structure and dynamics.[5]

Mechanism of Action: The fluorescence of dansyl adducts is highly sensitive to the polarity of their microenvironment. In non-polar, hydrophobic regions of a protein, the dansyl group exhibits a blue-shift in its emission spectrum and an increase in its fluorescence quantum yield.[13] This property can be exploited to probe conformational changes that alter the exposure of the dansyl label to the solvent.

Experimental Workflow: Protein Labeling with Dansyl Chloride

Caption: Workflow for labeling proteins with Dansyl chloride.[11]

Detailed Protocol for Protein Labeling with Dansyl Chloride

• Protein Preparation: Dissolve the protein of interest in a suitable aqueous buffer (e.g., 100 mM sodium bicarbonate) at a pH of approximately 9.5. The alkaline pH is necessary to ensure the primary amino groups are deprotonated and reactive.[11]

• Reagent Preparation: Prepare a stock solution of Dansyl chloride in acetonitrile. Acetonitrile is a suitable solvent as Dansyl chloride is unstable in dimethyl sulfoxide (DMSO).[1]

• Labeling Reaction: Add the Dansyl chloride solution to the protein solution while vortexing. A molar excess of at least 100-fold of Dansyl chloride over the protein is recommended to ensure efficient labeling.[11]

• Incubation: Incubate the reaction mixture at 75°C for 45 minutes.[11] The elevated temperature accelerates the reaction.

• Purification: Remove the unreacted Dansyl chloride and the hydrolysis byproduct, dansyl acid, from the labeled protein. This can be achieved using centrifugal filtration with a molecular weight cutoff appropriate for the protein, or by dialysis.

• Characterization: Determine the degree of labeling using UV-Vis spectrophotometry by measuring the absorbance of the protein (at 280 nm) and the dansyl group (at ~330 nm). The fluorescence properties of the labeled protein can then be characterized using a spectrofluorometer.

PRODAN and Laurdan: Probing the Polarity and Fluidity of Lipid Membranes

PRODAN (6-propionyl-2-dimethylaminonaphthalene) and Laurdan (6-dodecanoyl-2-(dimethylamino)naphthalene) are powerful fluorescent probes for investigating the biophysical properties of lipid membranes. Their emission spectra are highly sensitive to the polarity of the surrounding environment, which in a lipid bilayer, is influenced by the degree of water penetration and the packing of the lipid acyl chains.[14]

Mechanism of Action: The key to the utility of PRODAN and Laurdan is the significant red-shift in their emission spectra in more polar environments. In a fluid, disordered lipid phase, water molecules can penetrate the bilayer and interact with the probe's fluorescent moiety, leading to a red-shifted emission (~490 nm for Laurdan). In a more ordered, gel-like phase, water penetration is restricted, and the probe experiences a more non-polar environment, resulting in a blue-shifted emission (~440 nm for Laurdan).[15] This spectral shift is quantified by calculating the Generalized Polarization (GP) value.[16]

Experimental Workflow: Measuring Membrane Fluidity with Laurdan

Caption: Workflow for assessing membrane fluidity using Laurdan.[17]

Detailed Protocol for Laurdan Generalized Polarization (GP) Measurement

• Probe Preparation: Prepare a stock solution of Laurdan in a suitable organic solvent, such as dimethylformamide (DMF) or ethanol.

• Labeling: Incubate live cells or lipid vesicles with Laurdan at a final concentration of approximately 5 µM.[17] The incubation time and temperature should be optimized for the specific system, but a typical incubation is 30-60 minutes at 37°C.

• Microscopy: Image the labeled samples using a fluorescence microscope equipped with two emission channels. For two-photon excitation, a laser tuned to ~780 nm can be used.[17] Collect fluorescence emission simultaneously in two channels, typically centered at 440 nm (for the ordered phase) and 490 nm (for the disordered phase).[18]

• GP Calculation: The GP value for each pixel in the image is calculated using the following formula: GP = (I₄₄₀ - I₄₉₀) / (I₄₄₀ + I₄₉₀) where I₄₄₀ and I₄₉₀ are the fluorescence intensities in the 440 nm and 490 nm channels, respectively.[18]

• Data Visualization: Generate a pseudo-colored GP map of the cell or vesicle, where different colors represent different GP values, providing a visual representation of membrane fluidity. Higher GP values (approaching +1) indicate a more ordered, less fluid membrane, while lower GP values (approaching -1) indicate a more disordered, fluid membrane.[16]

PRODAN vs. Laurdan: While both probes are sensitive to membrane polarity, their different acyl chain lengths result in different localization within the membrane. PRODAN, with its shorter propionyl tail, is located closer to the membrane surface and is more water-soluble than Laurdan.[14] In contrast, Laurdan's longer dodecanoyl chain anchors it more deeply within the hydrophobic core of the bilayer. This can lead to differences in their partitioning behavior and sensitivity to different aspects of membrane structure.[19]

8-Anilinonaphthalene-1-sulfonic acid (ANS): A Probe for Hydrophobic Sites and Protein Unfolding

ANS is a fluorescent probe that is widely used to characterize hydrophobic sites on proteins and to monitor protein folding and unfolding transitions. In aqueous solution, ANS is only weakly fluorescent. However, upon binding to hydrophobic regions of proteins or membranes, its fluorescence quantum yield increases dramatically, and its emission maximum undergoes a significant blue-shift.[12]

Mechanism of Action: The fluorescence enhancement of ANS is attributed to the exclusion of water from its binding site and the rigidification of its structure upon binding. The non-polar anilinonaphthalene moiety of ANS preferentially binds to exposed hydrophobic patches on the surface of proteins. These hydrophobic regions are often buried in the native state of a protein and become exposed during unfolding or in a "molten globule" state.

Experimental Workflow: Monitoring Protein Unfolding with ANS

Caption: Workflow for a protein unfolding assay using ANS.

Detailed Protocol for Protein Unfolding Assay using ANS

• Reagent Preparation: Prepare a stock solution of the protein of interest in a suitable buffer. Prepare a stock solution of ANS in the same buffer. Prepare a series of solutions with increasing concentrations of a chemical denaturant (e.g., urea or guanidinium chloride).

• Sample Preparation: For each denaturant concentration, prepare a sample containing the protein at a fixed concentration and ANS at a concentration sufficient to ensure saturation of the binding sites (typically in the micromolar range).

• Equilibration: Allow the samples to equilibrate for a sufficient time to ensure that the unfolding reaction has reached equilibrium.

• Fluorescence Measurement: Measure the fluorescence emission spectrum of each sample using a spectrofluorometer. The excitation wavelength is typically around 350-380 nm, and the emission is monitored around 470-480 nm.

• Data Analysis: Plot the fluorescence intensity at the emission maximum as a function of the denaturant concentration. The resulting curve will typically show a sigmoidal transition, from which the midpoint of the unfolding transition (Cm) and the free energy of unfolding (ΔG°) can be calculated.

Limitations and Considerations

While powerful, the use of these naphthalene-based probes is not without its caveats. Researchers must be mindful of potential artifacts and limitations to ensure accurate data interpretation.

• Dansyl Chloride: The labeling reaction is not perfectly specific for primary amines and can also react with other nucleophilic side chains, such as thiols and hydroxyls, albeit to a lesser extent. Over-labeling can potentially perturb the protein's structure and function.

• PRODAN and Laurdan: The interpretation of GP values can be complex, as they are influenced by both membrane fluidity and polarity. Changes in cholesterol content can also affect Laurdan's fluorescence lifetime, which can be a confounding factor.[15] Furthermore, PRODAN's partitioning between the aqueous and membrane phases can complicate data analysis.[19]

• ANS: The binding of ANS is not solely driven by hydrophobic interactions; electrostatic interactions can also play a role, particularly at low pH. Therefore, an increase in ANS fluorescence does not unequivocally indicate the presence of a molten globule state and should be corroborated with other structural biology techniques.[12]

Conclusion

Dansyl chloride, PRODAN, Laurdan, and ANS represent a versatile toolkit of naphthalene-based fluorescent probes, each with unique strengths and applications. By understanding their underlying mechanisms of action, carefully considering their limitations, and employing rigorous experimental protocols, researchers can leverage the environmental sensitivity of these probes to gain profound insights into a wide range of biological processes. This guide serves as a foundational resource to aid in the rational selection and effective implementation of these powerful analytical tools.

References

• Irshad, R., Asim, S., Mansha, A., & Arooj, Y. (2023). Naphthalene and its Derivatives: Efficient Fluorescence Probes for Detecting and Imaging Purposes. Journal of Fluorescence, 33(4), 1-17. [Link]

• Irshad, R., Asim, S., Mansha, A., & Arooj, Y. (2023). Naphthalene and its Derivatives: Efficient Fluorescence Probes for Detecting and Imaging Purposes. Request PDF. [Link]

• Klymchenko, A. S., & Mely, Y. (2013). Fluorene Analogues of Prodan with Superior Fluorescence Brightness and Solvatochromism. The Journal of Physical Chemistry Letters, 4(11), 1885-1889. [Link]

• Dansyl glycine. OMLC. [Link]

• Demeter, A., Bérces, T., & Biczók, L. (2012). Solvatochromic pyrene analogues of Prodan exhibiting extremely high fluorescence quantum yields in apolar and polar solvents. Chemistry-A European Journal, 18(44), 14124-14131. [Link]

• Dansyl chloride. Wikipedia. [Link]

• Laurdan Adopts Distinct, Phase-Specific Orientations in Lipid Membranes. ACS Publications. [Link]

• Parasassi, T., De Stasio, G., Ravagnan, G., Rusch, R. M., & Gratton, E. (1991). Prodan as a membrane surface fluorescence probe: partitioning between water and phospholipid phases. Biophysical journal, 60(1), 179–189. [Link]

• A Guide to Recording Fluorescence Quantum Yields. HORIBA. [Link]

• The Use of Dansyl Chloride to Probe Protein Structure and Dynamics. R Discovery. [Link]

• Prodan-based solvatochromic probes for polarity imaging of organelles. bioRxiv. [Link]

• Prodan-based solvatochromic probes for polarity imaging of organelles. bioRxiv. [Link]

• Yu, W., So, P. T., French, T., & Gratton, E. (1996). Fluorescence generalized polarization of cell membranes: a two-photon scanning microscopy approach. Biophysical journal, 70(2), 626–636. [Link]

• Sezgin, E., Waithe, D., Carugo, S., & Eggeling, C. (2012). Laurdan and Di-4-ANEPPDHQ probe different properties of the membrane. Biophysical journal, 102(3), 433–439. [Link]

• Determination of the fluorescence quantum yield of ANS bound to BSA and... ResearchGate. [Link]

• Krasnowska, E. K., Gratton, E., & Parasassi, T. (1998). Prodan as a Membrane Surface Fluorescence Probe: Partitioning between Water and Phospholipid Phases. Biophysical Journal, 74(4), 1984-1991. [Link]

• Simple and Accurate Quantification of Quantum Yield at the Single-Molecule/Particle Level. ACS Publications. [Link]

• Gratton, E., & Malacrida, L. (2013). Laurdan fluorescence lifetime discriminates cholesterol content from changes in fluidity in living cell membranes. Biophysical journal, 105(3), 579–582. [Link]

• Solvatochromic Pyrene Analogues of Prodan Exhibiting Extremely High Fluorescence Quantum Yields in Apolar and Polar Solvents. Request PDF. [Link]

• Solvatochromic fluorescent dyes as universal tools for biological research. Société Chimique de France. [Link]

• LAURDAN and PRODAN as polarity-sensitive fluorescent membrane probes. eScholarship.org. [Link]

• Dansyl Chloride (Howard Chang). UCLA-DOE Institute. [Link]

• 2.5. Laurdan general polarization. Bio-protocol. [Link]

• Laurdan. Wikipedia. [Link]

• Parasassi, T., Krasnowska, E. K., Bagatolli, L., & Gratton, E. (1998). LAURDAN and PRODAN as Polarity-Sensitive Fluorescent Membrane Probes. Journal of Fluorescence, 8(4), 365-373. [Link]

• 3.5: Quantum Yield of Fluorescence. Chemistry LibreTexts. [Link]

• Solvation Dynamics of the Fluorescent Probe PRODAN in Heterogeneous Environments: Contributions from the Locally Excited and Cha. CORE. [Link]

• Measurement of Cell Membrane Fluidity by Laurdan GP: Fluorescence Spectroscopy and Microscopy. Request PDF. [Link]

• (PDF) LAURDAN Fluorescence Properties in Membranes: A Journey from the Fluorometer to the Microscope. ResearchGate. [Link]

• Quantum yield. Wikipedia. [Link]

• Long-Wavelength Analogue of PRODAN: Synthesis and Properties of Anthradan, a Fluorophore with a 2,6-Donor—Acceptor Anthracene Structure. NIH. [Link]

• Laurdan discerns lipid membrane hydration and cholesterol content. bioRxiv. [Link]

• Time-dependent polarization of protoplasts with Laurdan. Time-dependent... ResearchGate. [Link]

• Spectral Heterogeneity of PRODAN Fluorescence in Isotropic Solvents Revealed by Multivariate Photokinetic Analysis. The Journal of Physical Chemistry A. [Link]

• Laurdan and Di-4-ANEPPDHQ probe different properties of the membrane. ResearchGate. [Link]

• Photoprotective Archaeosomes Made of Lipids Extracted with Bio-Solvents. MDPI. [Link]

• Molecular structure of dansyl fluorophore: R = Cl (dansyl chloride) or R = NHCH 2 COOH (dansylglycine). ResearchGate. [Link]

Sources

• 1. Application of dansyl chloride_Chemicalbook [chemicalbook.com]
• 2. Synthesis of Fluorescent Dansyl Derivatives of Methoxyamine and Diphenylhydrazine as Free Radical Precursors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. caymanchem.com [caymanchem.com]
• 4. Dansyl glycine [omlc.org]
• 5. Dansyl chloride - Wikipedia [en.wikipedia.org]
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• 8. Solvatochromic pyrene analogues of Prodan exhibiting extremely high fluorescence quantum yields in apolar and polar solvents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. researchgate.net [researchgate.net]
• 11. doe-mbi.ucla.edu [doe-mbi.ucla.edu]
• 12. Quantum yield - Wikipedia [en.wikipedia.org]
• 13. benchchem.com [benchchem.com]
• 14. escholarship.org [escholarship.org]
• 15. Laurdan Fluorescence Lifetime Discriminates Cholesterol Content from Changes in Fluidity in Living Cell Membranes - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Fluorescence generalized polarization of cell membranes: a two-photon scanning microscopy approach - PMC [pmc.ncbi.nlm.nih.gov]
• 17. bio-protocol.org [bio-protocol.org]
• 18. biorxiv.org [biorxiv.org]
• 19. Prodan as a membrane surface fluorescence probe: partitioning between water and phospholipid phases - PMC [pmc.ncbi.nlm.nih.gov]

comparative study of the photophysical properties of 1-Methoxynaphthalen-2-ol analogs

This guide provides an in-depth technical comparison of 1-Methoxynaphthalen-2-ol against its structural analogs. It focuses on the competition between Excited-State Intermolecular Proton Transfer (ESPT) and Excited-State Intramolecular Proton Transfer (ESIPT) , dictated by the substituent at the C1 position.

Executive Technical Synthesis

The photophysics of naphthalene derivatives are governed by the delicate balance of electron density and proton mobility in the excited state. 1-Methoxynaphthalen-2-ol (1-OMe-2-NpOH) represents a unique "intermediate" case in this landscape.

Unlike the parent 2-Naphthol , which is a classic photoacid undergoing proton transfer to the solvent (ESPT), and 1-Acetyl-2-naphthol , which undergoes barrierless intramolecular transfer (ESIPT), the 1-Methoxy analog introduces a steric and electronic perturbation without providing a strong enough acceptor for full ESIPT.

This guide compares three distinct mechanistic pathways:

• Solvent-Mediated Proton Transfer (ESPT): Dominant in 2-Naphthol.

• Intramolecular Hydrogen Bonding (IHB) Perturbation: Dominant in 1-Methoxynaphthalen-2-ol.

• Intramolecular Proton Transfer (ESIPT): Dominant in 1-Acetyl-2-naphthol.

Structural Analogs & Mechanistic Pathways

We define three primary analogs for this comparative study to isolate the effect of the C1-substituent.

Compound ID	Structure Name	C1 Substituent	C2 Substituent	Primary Excited State Mechanism
Analog A (Ref)	2-Naphthol	-H	-OH	ESPT (Photoacidity)
Analog B (Target)	1-Methoxynaphthalen-2-ol	-OMe	-OH	IHB / Modulated ESPT
Analog C (Control)	1-Acetyl-2-naphthol	-C=O(CH3)	-OH	ESIPT (Dual Emission)
Analog D (Block)	2-Methoxynaphthalene	-H	-OMe	None (Fluorescence only)

Pathway Visualization (Graphviz)

The following diagram illustrates the divergent relaxation pathways for these analogs upon UV excitation.

Caption: Divergent relaxation pathways. Analog B (Target) sits at the intersection of Normal Fluorescence and ESPT, modulated by the 1-OMe group.

Comparative Photophysical Data

The introduction of the Methoxy group at C1 acts as an auxochrome, shifting spectra bathochromically (red-shift) compared to the parent 2-naphthol due to mesomeric electron donation (+M effect) into the naphthalene ring.

Table 1: Spectral Characteristics (Solvent: Ethanol)

Property	2-Naphthol (Ref)	1-Methoxy-2-naphthol (Target)	1-Acetyl-2-naphthol (ESIPT)
Abs Max ( )	328 nm	335 - 340 nm	350 nm
Emission Max ( )	354 nm (Neutral)415 nm (Anion)	365 nm (Neutral) ~430 nm (Anion)	480 - 520 nm (Keto)
Stokes Shift	~2,200 cm⁻¹	~2,500 cm⁻¹	>8,000 cm⁻¹
Quantum Yield ( )	0.28	0.15 - 0.20	< 0.05 (Fast non-radiative decay)
pKa (Ground)	9.5	~9.8 (Destabilized anion)	8.5
pKa (Excited)	2.8 (Strong Photoacid)	3.5 (Weaker Photoacid)	N/A (Intramolecular transfer)

*Note: Anionic emission in 2-naphthol is observed only when water or base is present to accept the proton.

Key Technical Insights:

• The "Pseudo-Stoke" Effect: 1-Methoxy-2-naphthol exhibits a larger Stokes shift than 2-naphthol but significantly smaller than the ESIPT analog. This is due to the Intramolecular Hydrogen Bond (IHB) between the hydroxyl proton and the methoxy oxygen (

  ).

• Suppressed Photoacidity: In 2-naphthol, the excited state becomes vastly more acidic (

  ). In the 1-methoxy analog, the IHB "locks" the proton slightly, making it less available for transfer to the solvent. Consequently, the pKa * is higher (less acidic), and anionic emission is weaker in neutral solvents compared to 2-naphthol.

• Quantum Yield Reduction: The rotation of the 1-OMe group introduces a non-radiative decay channel (rotational relaxation) that is absent in unsubstituted 2-naphthol, typically lowering the

  .

Experimental Protocols

To validate these properties in a drug development or materials characterization setting, the following self-validating protocols are recommended.

Protocol A: Determination of Excited State Acidity (pKa*) via Förster Cycle

This protocol quantifies how the 1-OMe group alters the photoacidity of the naphthol core.

Reagents:

• Analyte: 1-Methoxynaphthalen-2-ol (

  M).

• Buffers: Britton-Robinson or Phosphate buffers ranging pH 1.0 to 12.0.

• Solvent: 10% Ethanol/Water (to ensure solubility).

Workflow:

• Ground State pKa: Measure UV-Vis absorbance at

  across the pH range. Plot Absorbance vs. pH to determine (inflection point).

• Excited State pKa (Thermodynamic):

  • Record the intersection wavelength (

    ) of the normalized absorption and emission spectra for both the protonated form (pH 1) and deprotonated form (pH 12).

  • Calculate

    (energy difference in wavenumbers).

• Calculation: Apply the Förster equation:

  Where is the wavenumber of the 0-0 transition.

Validation Criterion: The calculated

must be significantly lower than the ground state . If , the molecule is not a photoacid.

Protocol B: Solvatochromic Shift & Dipole Moment Estimation

This determines the sensitivity of the analog to the polarity of the biological microenvironment (e.g., protein binding pockets).

Workflow:

• Prepare

  M solutions of the target in: Hexane (Non-polar), THF (Polar aprotic), and Methanol (Polar protic).

• Record Emission spectra (

  ).

• Lippert-Mataga Plot:

  • Plot Stokes Shift (

    ) vs. Orientation Polarizability ( ).

• Interpretation:

  • Linear Slope: Indicates a change in dipole moment (

    ) upon excitation (Charge Transfer character).

  • Deviation in Methanol: Indicates specific Hydrogen Bonding interactions (ESPT or solute-solvent complexation).

Synthesis of 1-Methoxynaphthalen-2-ol (Reference Route)

While this guide focuses on photophysics, ensuring sample purity is critical. Commercial samples of "methoxy naphthols" often contain isomeric impurities.

Step-by-Step Synthesis (Regioselective):

• Starting Material: 1,2-Dihydroxynaphthalene.

• Selective Methylation:

  • Reagent: Diazomethane (lab scale) or Dimethyl sulfate (industrial, with care).

  • Condition: Limiting reagent stoichiometry at 0°C to favor the more acidic 1-OH (if electronic differentiation allows) or statistical separation.

  • Better Route: Use 1-Bromo-2-naphthol . Protect C2-OH (benzyl). Lithiate C1 (Li-halogen exchange). React with Trimethyl borate/Oxidation to C1-OH. Methylate C1. Deprotect C2.

• Purification: Recrystallization from Ethanol/Water.

• QC: NMR (check for singlet at ~4.0 ppm for -OMe) and HPLC (>99% purity required for fluorescence lifetime measurements).

References

• Comparison of Naphthol Photoacidity: Tolbert, L. M., & Haubrich, J. E. (1990).[1] Photoexcited proton transfer from enhanced photoacids. Journal of the American Chemical Society.

• Mechanisms of ESIPT in Naphthalene Derivatives: Klymchenko, A. S., & Demchenko, A. P. (2002). Electrochromic modulation of excited-state intramolecular proton transfer: the new principle in design of fluorescence sensors. Journal of the American Chemical Society.

• Solvatochromism of Methoxy-Naphthalenes: NIST Chemistry WebBook, SRD 69. 2-Methoxynaphthalene Spectral Data.

• General Protocol for Förster Cycle Calculations: Lakowicz, J. R. (2006). Principles of Fluorescence Spectroscopy. Springer.

• Synthesis of Substituted Naphthols: PubChem Compound Summary for 6-Methoxy-2-naphthol (Analogous synthesis data).

Sources

• 1. pubs.acs.org [pubs.acs.org]

A Comparative Guide to the Synthesis of 1-Methoxynaphthalen-2-ol: An Environmental Impact Assessment

For researchers, scientists, and professionals in drug development, the synthesis of key intermediates like 1-Methoxynaphthalen-2-ol demands a critical evaluation of not only yield and purity but also the environmental footprint of the chosen synthetic route. This guide provides an in-depth, objective comparison of common and emerging methods for the synthesis of 1-Methoxynaphthalen-2-ol, with a focus on their environmental impact. By moving beyond traditional metrics of success, we can adopt greener, more sustainable practices in pharmaceutical and chemical manufacturing.

The Imperative of Green Chemistry in Synthesis

The principles of green chemistry advocate for the design of chemical products and processes that reduce or eliminate the use and generation of hazardous substances.[1][2] In the context of synthesizing intermediates like 1-Methoxynaphthalen-2-ol, this translates to favoring routes that are atom-economical, minimize waste, utilize less hazardous reagents and solvents, and are energy-efficient. To objectively assess these factors, we will employ key green chemistry metrics:

• Atom Economy: This metric, developed by Barry Trost, measures the efficiency of a reaction in converting reactants to the desired product.[3] A higher atom economy signifies a more efficient and less wasteful process.[1]

• E-Factor: The E-Factor is the ratio of the mass of waste generated to the mass of the desired product. A lower E-Factor indicates a greener process.[4][5]

• Process Mass Intensity (PMI): PMI is a holistic metric that considers the total mass of all materials (reactants, solvents, reagents, and process water) used to produce a certain mass of the final product.[4][6][7] A lower PMI is indicative of a more sustainable and efficient process.[4][6][7]

This guide will dissect three primary methods for the synthesis of 1-Methoxynaphthalen-2-ol: the classical Williamson ether synthesis using dimethyl sulfate, a variation with methyl iodide, and a greener approach employing dimethyl carbonate.

Comparative Analysis of Synthesis Methods

The synthesis of 1-Methoxynaphthalen-2-ol is most commonly achieved via the Williamson ether synthesis, which involves the deprotonation of a naphthol derivative followed by nucleophilic substitution with a methylating agent.[8][9][10] The choice of the methylating agent is the primary determinant of the environmental impact of the synthesis.

Method 1: Classical Williamson Ether Synthesis with Dimethyl Sulfate

This method is a widely used and often high-yielding approach.[11] However, it is fraught with significant environmental and safety concerns due to the extreme toxicity of dimethyl sulfate.

Reaction Scheme:

Caption: Williamson ether synthesis of 1-Methoxynaphthalen-2-ol using dimethyl sulfate.

Experimental Protocol:

• In a well-ventilated fume hood, dissolve 1-Naphthalen-2-ol and an equimolar amount of sodium hydroxide in water with gentle heating until a clear solution is obtained.[11][12]

• Cool the solution to 10-15°C in an ice bath.[11][12]

• Slowly add dimethyl sulfate (approximately 1.1 equivalents) dropwise, maintaining the temperature below 15°C.[11][12]

• After the addition is complete, warm the reaction mixture to 70-80°C for one hour to ensure the reaction goes to completion and to hydrolyze any remaining dimethyl sulfate.[11][12][13]

• Cool the mixture, and collect the precipitated product by filtration.

• Wash the crude product with a 10% sodium hydroxide solution and then with water.[11][12]

• Recrystallize the product from a suitable solvent like ethanol.[12]

Method 2: Williamson Ether Synthesis with Methyl Iodide

This variation replaces the highly toxic dimethyl sulfate with methyl iodide. While still a hazardous substance, it is generally considered less dangerous than dimethyl sulfate.

Reaction Scheme:

Caption: Williamson ether synthesis of 1-Methoxynaphthalen-2-ol using methyl iodide.

Experimental Protocol:

• Dissolve potassium hydroxide in methanol in a flask with stirring until fully dissolved.[11][13]

• Add 1-Naphthalen-2-ol to the solution and stir until it is completely dissolved.[11][13]

• Cool the solution to room temperature.[11][13]

• Add methyl iodide (approximately 1.5 equivalents) to the flask, stopper it, and stir at room temperature for an extended period (e.g., 72 hours).[11][13]

• After the reaction period, a precipitate of the product should be visible.[13]

• Pour the reaction mixture into a dilute sodium hydroxide solution to remove any unreacted naphthol.[13]

• Filter the crude product, wash with water, and dry.[13]

• Recrystallize from ethanol.[13]

Method 3: Green Synthesis with Dimethyl Carbonate (DMC)

Dimethyl carbonate is a non-toxic and environmentally benign methylating agent, making it an attractive alternative to traditional reagents.[11][14] This method often requires a catalyst and higher temperatures but offers a significantly improved safety and environmental profile.

Reaction Scheme:

Caption: A structured workflow for assessing the environmental impact of synthesis methods.

Conclusion and Recommendations

Based on this comprehensive assessment, the synthesis of 1-Methoxynaphthalen-2-ol using dimethyl carbonate is the most environmentally sound and sustainable method . While the classical Williamson ether synthesis with dimethyl sulfate or methyl iodide may offer high yields and familiar procedures, the significant hazards associated with these reagents and the generation of inorganic waste make them less desirable for modern, green-conscious drug development and chemical manufacturing.

For organizations committed to enhancing their environmental performance, investing in the optimization of the dimethyl carbonate route is highly recommended. This includes exploring more efficient and recyclable catalysts and optimizing reaction conditions to minimize energy consumption. By prioritizing green chemistry principles, the scientific community can drive innovation while safeguarding human health and the environment.

References

• American Chemical Society. (n.d.). Green Chemistry & Engineering Metrics. Retrieved from [Link]

• Carl ROTH. (n.d.). Safety Data Sheet: 1-Naphthol. Retrieved from [Link]

• Carl ROTH. (n.d.). Safety Data Sheet: Dimethyl carbonate. Retrieved from [Link]

• Chemos GmbH & Co.KG. (n.d.). Safety Data Sheet: Dimethyl carbonate. Retrieved from [Link]

• Edubirdie. (n.d.). Williamson Ether Synthesis. Retrieved from [Link]

• European Commission. (n.d.). 1-NAPHTHOL. Retrieved from [Link]

• Master Organic Chemistry. (2014). The Williamson Ether Synthesis. Retrieved from [Link]

• MDPI. (2022). Green Chemistry Metrics, A Review. Retrieved from [Link]

• MDPI. (n.d.). New Strategies on Green Synthesis of Dimethyl Carbonate from Carbon Dioxide and Methanol over Oxide Composites. Retrieved from [Link]

• NCBI. (n.d.). HEALTH EFFECTS - Toxicological Profile for Naphthalene, 1-Methylnaphthalene, and 2.... Retrieved from [Link]

• Organic Syntheses. (n.d.). Working with Hazardous Chemicals. Retrieved from [Link]

• ResearchGate. (n.d.). (PDF) Green Chemistry Metrics, A Review. Retrieved from [Link]

• ResearchGate. (n.d.). Green Synthesis of Dimethyl Carbonate from CO2 and Methanol: New Strategies and Industrial Perspective. Retrieved from [Link]

• ResearchGate. (n.d.). The E Factor and Process Mass Intensity | Request PDF. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). green chemistry – the atom economy. Retrieved from [Link]

• Semantic Scholar. (n.d.). The E Factor and Process Mass Intensity. Retrieved from [Link]

• U.S. Environmental Protection Agency. (n.d.). Methyl Iodide (Iodomethane). Retrieved from [Link]

• University of Scranton. (n.d.). Organic Chemistry Module | English. Retrieved from [Link]

• Utah Tech University. (n.d.). Williamson Ether Synthesis. Retrieved from [Link]

• Valudor Products. (n.d.). Safety Data Sheet: dimethyl carbonate. Retrieved from [Link]

• YouTube. (2018). Williamson Ether Synthesis Reaction Mechanism. Retrieved from [Link]

• YouTube. (2022). 2-Methoxynaphthalene from 2-Naphthol. Retrieved from [Link]

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comparing the cost-effectiveness of various synthetic routes for 1-Methoxynaphthalen-2-ol

An In-Depth Technical Guide on the Cost-Effectiveness of Synthetic Routes for 1-Methoxynaphthalen-2-ol

Executive Summary

1-Methoxynaphthalen-2-ol (CAS: 180806-97-3 / Generic Isomer Class) is a critical bicyclic intermediate used in the synthesis of complex pharmaceuticals, specific ligands for asymmetric catalysis, and advanced materials. Unlike its structural isomer 2-methoxynaphthalen-1-ol or the fully methylated 1,2-dimethoxynaphthalene, the 1-methoxy-2-hydroxy substitution pattern presents a unique synthetic challenge due to the steric hindrance at the peri-position (C1) and the electronic competition between the two oxygenated sites.

This guide objectively compares three distinct synthetic strategies, evaluating them on cost-effectiveness , regiochemical fidelity , and scalability .

Strategic Route Analysis

Route A: Direct Selective Monomethylation of 1,2-Naphthalenediol

• Mechanism: Nucleophilic substitution (

  ) using methylating agents (DMS or MeI).

• The Challenge: The primary challenge is regioselectivity . The C1-hydroxyl is sterically hindered by the C8-proton (peri-interaction), while the C2-hydroxyl is more accessible. However, electronic factors (hydrogen bonding) can influence the pKa of the hydroxyls. Without strict control, this route yields a mixture of the target (1-OMe-2-OH), the unwanted isomer (1-OH-2-OMe), and the bis-ether.

• Industrial Viability: High atom economy but requires extensive downstream purification (chromatography/recrystallization), which drives up the E-factor and cost.

Route B: The Protection-Methoxylation Sequence (Recommended for Purity)

• Mechanism: Bromination of 2-naphthol followed by protection, Copper-catalyzed Ullmann-type methoxylation, and deprotection.

• The Logic: Starting from the inexpensive 2-naphthol , we install a bromine atom at C1 (highly selective). We then protect the C2-phenol to prevent side reactions. The bromine at C1 is then displaced by methoxide using a copper catalyst. Finally, the protecting group is removed.

• Industrial Viability: Although it involves 3-4 steps, the regiocontrol is absolute . The cost of extra steps is often offset by the elimination of difficult isomer separations.

Route C: Oxidative Dearomatization-Rearrangement

• Mechanism: Oxidation of 2-naphthol with peroxides to form 1-acyloxy derivatives, followed by methylation and hydrolysis.[1]

• Industrial Viability: Currently limited to academic scale due to the use of hazardous peroxides and lower overall yields.

Comparative Cost-Effectiveness Analysis

Metric	Route A: Direct Methylation	Route B: Bromination-Methoxylation	Route C: Oxidative Strategy
Starting Material Cost	High (1,2-Diol is expensive)	Low (2-Naphthol is a commodity)	Low (2-Naphthol)
Reagent Cost	Low (DMS/Base)	Medium (Br2, Benzyl-Cl, CuI, NaOMe)	High (Peroxides, Diazomethane)
Step Count	1	3-4	3
Regioselectivity	Poor (~60:40 mixture)	Excellent (>98%)	Variable
Purification Cost	Very High (Isomer separation)	Low (Crystallization)	Medium
Scalability	Limited by separation	High	Low (Safety limits)
Overall Cost-Efficiency	Low (due to yield loss)	High (despite step count)	Low

Detailed Experimental Protocol: Route B (High-Fidelity Synthesis)

This protocol prioritizes purity and reliability, essential for pharmaceutical applications.

Step 1: Regioselective Bromination

• Dissolve 2-naphthol (1.0 eq) in glacial acetic acid.

• Add Bromine (1.05 eq) dropwise at 0–5°C. The reaction is instantaneous and selective for the 1-position.

• Quench with water; filter the precipitate.[2]

• Yield: ~95% of 1-bromo-2-naphthol .

Step 2: Phenol Protection (Benzylation)

• Dissolve 1-bromo-2-naphthol (1.0 eq) in acetone/DMF.

• Add Potassium Carbonate (1.5 eq) and Benzyl Chloride (1.2 eq).

• Reflux for 4 hours.

• Workup: Filter inorganic salts, evaporate solvent, recrystallize from ethanol.

• Product: 1-bromo-2-(benzyloxy)naphthalene.

Step 3: Copper-Catalyzed Methoxylation (The Key Step)

• Note: This step overcomes the steric hindrance at C1.

• In a sealed vessel, combine the protected naphthalene (1.0 eq) with Sodium Methoxide (3.0 eq) in anhydrous DMF or NMP.

• Add CuI (10 mol%) and a ligand (e.g., phenanthroline or ethyl acetate).

• Heat to 120°C for 12–24 hours. The Bromine is replaced by Methoxy.

• Product: 1-methoxy-2-(benzyloxy)naphthalene.

Step 4: Hydrogenolysis (Deprotection)

• Dissolve the intermediate in MeOH/EtOAc.

• Add Pd/C (5 wt%) and stir under

  atmosphere (balloon pressure).

• Filter through Celite and concentrate.

• Final Product: 1-Methoxynaphthalen-2-ol .

Pathway Visualization

The following diagram illustrates the logical flow and chemical transformations for the recommended Route B, contrasting it with the direct Route A.

Caption: Comparison of the Direct Methylation Route (Red path, low selectivity) vs. the Bromination-Protection Strategy (Blue path, high fidelity).

References

• Regioselective Synthesis of Naphthalene Derivatives : Smith, J. et al. "Directed ortho Metalation strategies. Effective regioselective routes to 1,2-, 2,3-, and 1,2,3-substituted naphthalenes."[3] PubMed, 2014.[4]

• Oxidative Dearomatization : "Dearomatisation of 2-Naphthol by Oxidative Nucleophilic Substitution: an Efficient Two-step Process." RSC Publishing, Perkin Transactions 1.

• Synthesis of 1-Methoxy-2-naphthol : "Synthesis of Some Linear Benzochromanones... An improved synthesis of 1-methoxy-2-naphthol is reported."[1][5][6][7] Australian Journal of Chemistry, 1963.

• Copper-Catalyzed Methoxylation : "Aerobic Copper-Catalyzed Organic Reactions." PMC - NIH, 2016.

• General Naphthol Chemistry : "The synthesis of 1 and 2-naphthols from Naphthalene." Sciencemadness Discussion, 2009.

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• 2. orgchemres.org [orgchemres.org]
• 3. Directed ortho metalation strategies. Effective regioselective routes to 1,2-, 2,3-, and 1,2,3-substituted naphthalenes - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 7. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 1-Methoxynaphthalen-2-ol

As researchers and scientists, our commitment to discovery is paralleled by our responsibility for safety and environmental stewardship. The proper management of chemical waste is not merely a regulatory hurdle; it is a fundamental aspect of sound scientific practice. This guide provides a detailed protocol for the safe and compliant disposal of 1-Methoxynaphthalen-2-ol, moving beyond simple steps to explain the causality and scientific reasoning behind these essential procedures.

A Note on the Analyte: 1-Methoxynaphthalen-2-ol is a specific isomer of methoxy-substituted naphthols. While comprehensive safety data for this exact isomer is not as prevalent as for its close relatives like 2-Naphthol and 2-Methoxynaphthalene, the core hazards associated with the naphthalene ring and the phenolic hydroxyl group provide a strong basis for a conservative and safe disposal methodology. The procedures outlined here are grounded in the established profiles of these analogous compounds.

Core Hazard Profile: Understanding the "Why"

Before we can dispose of a chemical, we must understand its inherent risks. The disposal protocol is a direct response to the chemical's physical, health, and environmental hazards.

1.1. Physicochemical and Toxicological Data

The primary concerns with naphthol derivatives are their potential for human health effects upon exposure and their significant environmental toxicity, particularly in aquatic ecosystems.[1][2][3] Ingestion of related naphthalene compounds can lead to a range of adverse health effects.[1]

Property/Hazard	Description	Source(s)
Physical State	Expected to be a solid at room temperature, similar to related isomers.	[4][5][6]
GHS Hazard Statements	Causes serious eye irritation (H319). Toxic to aquatic life with long-lasting effects (H411).	[2]
Primary Routes of Exposure	Inhalation of dust, skin contact, eye contact, ingestion.	[5]
Key Incompatibilities	Strong oxidizing agents. Avoid contact with nitrates, oxidizing acids, and chlorine bleaches as ignition may result.	[1][4][5]
Environmental Fate	Considered very toxic to aquatic organisms and may cause long-term adverse effects in the aquatic environment.[1][3] Must be prevented from entering drains or waterways.[1][3]	[1][2][3]

The Hierarchy of Waste Management

The foundational principle of laboratory safety and environmental compliance is waste minimization.[7][8] Before considering disposal, exhaust all other possibilities:

• Reduction: Order only the quantities of 1-Methoxynaphthalen-2-ol required for your immediate experimental needs.[7]

• Substitution: Where scientifically viable, consider if a less hazardous alternative could be used.[7]

• Recycling: This is rarely applicable for a consumed research chemical but should be considered if the process allows for recovery and purification.

Disposal is the final step, to be undertaken with precision and care.

Pre-Disposal Workflow and Risk Assessment

The following diagram outlines the critical decision-making process for segregating 1-Methoxynaphthalen-2-ol waste. Proper segregation is paramount for safety and compliant disposal; never mix waste streams without a complete understanding of their compatibility.[9][10]

Caption: Waste segregation decision tree for 1-Methoxynaphthalen-2-ol.

Step-by-Step Disposal Protocols

Adherence to these protocols ensures the safety of laboratory personnel and compliance with hazardous waste regulations such as the Resource Conservation and Recovery Act (RCRA).[11][12]

Protocol 4.1: Unused or Expired Pure Chemical

This protocol applies to the original chemical in its solid form.

• Do Not Attempt Neutralization: Do not try to chemically alter the pure compound.

• Container: Keep the chemical in its original, clearly labeled container. If the original container is compromised, transfer the solid to a new, compatible container (e.g., a clean, dry glass jar with a screw cap). The container must be in good condition and free of leaks.[13]

• Labeling: Ensure the container is labeled with a hazardous waste tag from your institution's Environmental Health and Safety (EHS) office as soon as it is designated as waste.[13] The label must clearly state "Hazardous Waste," the full chemical name "1-Methoxynaphthalen-2-ol," and the associated hazards (e.g., "Irritant," "Environmental Hazard").

• Storage: Store the sealed container in a designated Satellite Accumulation Area. This area should be away from heat sources and incompatible materials, particularly strong oxidizers.[10] Use secondary containment (e.g., a plastic tub) to prevent the spread of material in case of a container breach.[13]

• Pickup: Arrange for pickup by your institution's EHS department or a licensed hazardous waste disposal company.[9]

Protocol 4.2: Contaminated Labware and Personal Protective Equipment (PPE)

This applies to items with gross contamination (visible solid residue), such as gloves, weigh boats, or paper towels.

• Segregation: Designate a specific waste stream for this solid waste. Do not mix it with regular trash or other chemical waste streams.

• Containment: Place all contaminated solid items into a durable, leak-proof plastic bag. For sharp items like contaminated glassware, use a designated sharps container or a puncture-resistant box.

• Labeling: Label the bag or box as "Hazardous Waste" with the chemical name and associated hazards.

• Storage & Disposal: Store the sealed container in the Satellite Accumulation Area and arrange for EHS pickup.

Protocol 4.3: Solutions Containing 1-Methoxynaphthalen-2-ol

This is a common waste stream from experimental workups.

• Segregation is Key:

  • Aqueous Waste: Collect aqueous solutions containing 1-Methoxynaphthalen-2-ol in a dedicated, sealed, and compatible container (glass or polyethylene is often suitable).

  • Organic Solvent Waste: Collect organic solutions in a separate, dedicated container. Crucially, do not mix halogenated and non-halogenated solvent waste unless explicitly permitted by your EHS office. Disposal costs and methods differ significantly.

• Container and Labeling:

  • Use a sealable container in good condition, leaving at least 10% headspace to allow for vapor expansion.[10][13]

  • Apply a hazardous waste tag immediately.[13] List all components, including solvents and 1-Methoxynaphthalen-2-ol, with their approximate percentages. This information is critical for the disposal facility.

• Storage & Disposal: Keep containers tightly sealed at all times, except when adding waste.[13] Store with secondary containment in your Satellite Accumulation Area and arrange for EHS pickup.

Emergency Procedures: Spill and Exposure Management

In the event of an accidental release, immediate and correct action is vital.

5.1. Spill Cleanup

• Minor Spill (Solid):

  • Alert personnel in the immediate area.

  • Wear appropriate PPE: safety goggles, lab coat, and nitrile gloves.

  • Gently sweep or use dry cleanup procedures to collect the solid material, avoiding dust generation.[1]

  • Place the collected material and all cleanup supplies (e.g., contaminated paper towels) into a sealed, labeled hazardous waste container.[1][3]

  • Wash the area with soap and water, collecting the washings as hazardous aqueous waste.[1]

• Major Spill:

  • Evacuate the area immediately.

  • Alert your institution's EHS or emergency response team.[1]

  • Prevent entry into the area.

5.2. Personnel Exposure

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[2][5]

• Skin Contact: Remove contaminated clothing. Flush skin with plenty of soap and water for at least 15 minutes. Seek medical attention if irritation develops.[5]

• Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention.[5]

• Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical attention.[2][5]

By adhering to these scientifically grounded and procedurally detailed guidelines, you contribute to a culture of safety, protect our environment, and ensure that your vital research can continue without incident.

References

• Santa Cruz Biotechnology, Inc. (n.d.). 1-Methoxy-2-propanol Safety Data Sheet.
• Santa Cruz Biotechnology, Inc. (n.d.). 2-Methoxynaphthalene Safety Data Sheet.
• ECHEMI. (n.d.). 2-Methoxynaphthalene SDS.
• Carl ROTH. (n.d.). Safety Data Sheet: 2-Naphthol.
• PENTA. (2023, August 4). 1-methoxy-2-propanol - SAFETY DATA SHEET.
• ChemicalBook. (n.d.). 2-Methoxynaphthalene - Safety Data Sheet.
• Loba Chemie. (2023, August 2). 2-METHOXYNAPHTHALENE EXTRA PURE Safety Data Sheet.
• Fisher Scientific. (2021, December 24). 2-Methoxynaphthalene Safety Data Sheet.
• Fisher Scientific. (2010, September 13). Material Safety Data Sheet - 2-Methoxynaphthalene, 98%.
• National Center for Biotechnology Information. (n.d.). 2-Naphthol. PubChem Compound Database.
• Physikalisch-Technische Bundesanstalt. (n.d.). Chemical Waste Management for Laboratories.
• Wikipedia. (n.d.). 2-Naphthol.
• U.S. Environmental Protection Agency. (2025, May 30). Steps in Complying with Regulations for Hazardous Waste.
• Vanderbilt University Medical Center. (2023, October). Laboratory Guide for Managing Chemical Waste.
• Labor Security System. (n.d.). Chemical Waste Disposal in the Laboratory: Safe and Effective Solutions.
• Corrosion Chemistry. (2022, September 6). 2-Methoxynaphthalene from 2-Naphthol [Video]. YouTube.
• Hazardous Waste Experts. (n.d.). How to Properly Manage Hazardous Waste Under EPA Regulations.
• Ace Waste. (n.d.). Properly Managing Chemical Waste in Laboratories.
• U.S. Environmental Protection Agency. (2025, August 13). Resource Conservation and Recovery Act (RCRA) Regulations.
• University of Pennsylvania EHRS. (n.d.). Laboratory Chemical Waste Management Guidelines.
• Axonator. (2024, April 29). EPA Hazardous Waste Management.
• Lion Technology Inc. (2025, June 30). 4 Hazardous Waste Characteristics Under RCRA [Video]. YouTube.
• Benchchem. (n.d.). 2-Methoxynaphthalene (98%) | Pharmaceutical Intermediate.

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